2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane

• CAS: 18180-34-2

Core Science & Biosynthesis

An In-depth Technical Guide on the Physical Properties of a Fluorinated Ether

Disclaimer: This technical guide addresses the physical properties of a chemical compound closely related to the user's request. Extensive searches for "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" did not yield any specific data. The information presented here pertains to the structurally analogous and well-documented compound, 1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane (CAS No. 16627-68-2). This hydrofluoroether is notable for its applications as a solvent, cleaning agent, and an electrolyte additive in lithium-ion batteries.[1]

Quantitative Data Summary

The physical properties of 1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane are summarized in the table below. These characteristics are typical of fluorinated compounds, which often exhibit high density, low surface tension, and thermal stability.[2]

Physical Property	Value
Molecular Formula	C5H4F8O[1][2][3][4][5][6]
Molecular Weight	232.07 g/mol [1][3][4]
Appearance	Colorless liquid[5]
Boiling Point	93.2 °C[3][6]
Density	1.5323 g/mL (at 20 °C)[3][6]
Refractive Index	1.2920 (at 20 °C)[1]
Flash Point	27.5 °C[3][5][6]
Odor	Mild, ether-like[1]
pH	Neutral (6-7, anhydrous)[1]
Moisture Content	≤ 100 ppm (for battery-grade)[1]

Experimental Protocols

The determination of the physical properties listed above involves standardized experimental methodologies. Below are detailed protocols for key measurements.

1. Determination of Boiling Point:

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common laboratory method for determining the boiling point is distillation.

• Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating mantle.

• Procedure:

  • The liquid is placed in the distillation flask along with boiling chips to ensure smooth boiling.

  • The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side arm of the distillation flask to accurately measure the temperature of the vapor.

  • The liquid is heated, and as it boils, the vapor rises, condenses in the condenser, and is collected in the receiving flask.

  • The temperature is recorded when it stabilizes during the distillation of the pure substance. This stable temperature is the boiling point.

2. Determination of Density:

Density is the mass per unit volume of a substance. It is typically measured using a pycnometer or a digital density meter.

• Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it), an analytical balance, and a constant temperature bath.

• Procedure:

  • The empty pycnometer is weighed.

  • It is then filled with the sample liquid and placed in a constant temperature bath (e.g., at 20°C) until it reaches thermal equilibrium.

  • The pycnometer is removed from the bath, carefully dried, and weighed again to determine the mass of the liquid.

  • The volume of the pycnometer is determined by repeating the procedure with a reference substance of known density, such as deionized water.

  • The density of the sample is calculated by dividing the mass of the liquid by the volume of the pycnometer.

3. Determination of Refractive Index:

The refractive index of a substance is a dimensionless number that describes how fast light travels through the material. It is a characteristic property of a substance and is measured using a refractometer.

• Apparatus: An Abbe refractometer, a constant temperature water bath, and a light source (typically a sodium-vapor lamp).

• Procedure:

  • The refractometer is calibrated using a standard of known refractive index.

  • A few drops of the liquid sample are placed on the prism of the refractometer.

  • The prism is closed, and the temperature is allowed to equilibrate, usually to 20°C, by circulating water from the constant temperature bath.

  • The light source is switched on, and the telescope is adjusted until the dividing line between the light and dark fields is sharp and centered in the crosshairs.

  • The refractive index is read directly from the instrument's scale.

Logical Workflow for Physical Property Determination

The following diagram illustrates a logical workflow for the experimental determination of the key physical properties of a liquid chemical substance.

Caption: Workflow for Physical Property Analysis.

References

• 1. 1,1,2,2-Tetrafluoroethyl-2,2,3,3-tetrafluoropropylether [intersurfchem.net]
• 2. CAS 16627-68-2: 1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoro… [cymitquimica.com]
• 3. CAS 16627-68-2 | 2107-3-56 | MDL MFCD00155961 | 1,1,2,2-Tetrafluoroethyl 2,2,3,3-tetrafluoropropyl ether, battery grade | SynQuest Laboratories [synquestlabs.com]
• 4. 1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane | C5H4F8O | CID 2776662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. americanelements.com [americanelements.com]

An In-depth Technical Guide to 1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical compound 1,1,2,2-tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane. Initial searches for "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" did not yield a recognized chemical entity, suggesting a possible misnomer. The information presented herein pertains to the structurally related and commercially available compound, 1,1,2,2-tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane, which is the likely subject of interest.

This document details the chemical's structure, properties, synthesis, and key applications, with a focus on its emerging role in energy storage technologies. It also touches upon the broader context of fluorinated ethers in medicinal chemistry and drug development.

Chemical Structure and IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 1,1,2,2-tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane .[1][2][3][4][5] It is also known by several synonyms, including 1,1,2,2-Tetrafluoroethyl 2,2,3,3-tetrafluoropropyl ether and HFE-458.[4]

Below is a visualization of the chemical structure generated using the DOT language.

Chemical structure of 1,1,2,2-tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane.

Physicochemical Properties

A summary of the key physicochemical properties of 1,1,2,2-tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane is presented in the table below.

Property	Value	Reference(s)
Molecular Formula	C₅H₄F₈O	[1][2][5][6]
Molecular Weight	232.07 g/mol	[1][2]
CAS Number	16627-68-2	[1][2][5][6]
Appearance	Colorless liquid	[4]
Boiling Point	92 °C	[4]
Density	1.533 g/mL	[4]
Flash Point	27.5 °C	[4]
Solubility	Miscible with many polar organic solvents, including carbonates.

Experimental Protocols

Synthesis of 1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane

A detailed experimental protocol for the synthesis of this compound is outlined below. This process involves the reaction of 2,2,3,3-tetrafluoro-1-propanol with tetrafluoroethylene in the presence of a base.

Materials:

• 2,2,3,3-tetrafluoro-1-propanol

• Tetrafluoroethylene

• Potassium hydroxide

• Water

• Stainless steel autoclave (e.g., 6-L capacity)

• Nitrogen gas

Procedure:

• Preparation of the Reaction Mixture:

  • Evacuate a 6-L stainless steel autoclave.

  • Charge the autoclave with 401 g (7.15 mol) of potassium hydroxide, 1604 mL of water, and 1716 g (13 mol) of 2,2,3,3-tetrafluoro-1-propanol.

• Inerting the System:

  • Evacuate the system and replace it with nitrogen gas. Repeat this process 20 times at room temperature.

• Introduction of Reactant and Reaction Conditions:

  • After the final evacuation, fill the system with tetrafluoroethylene to a pressure of 0.1 MPa.

  • Heat the reaction system to 85 °C.

  • Once the temperature reaches 85 °C, add tetrafluoroethylene incrementally to maintain the reaction pressure between 0.5 and 0.8 MPa.

  • Adjust the system temperature to maintain it between 75 and 95 °C.

  • Continue adding tetrafluoroethylene until the total amount added is 0.5 molar equivalents relative to the initial amount of the fluorine-containing alcohol.

  • Maintain the reaction under continuous stirring.

• Reaction Completion and Work-up:

  • The reaction is considered complete when the pressure in the autoclave ceases to decrease.

  • Cool the autoclave to room temperature.

  • Discharge any unreacted tetrafluoroethylene.

  • The entire process typically takes approximately 5 hours.

  • The resulting product, HCF₂CF₂CH₂OCF₂CF₂H, will be in the lower phase of the reaction mixture.

• Analysis:

  • The composition of the lower phase fluoroether product can be analyzed using gas chromatography (GC).

Applications in Research and Development

1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane has garnered significant interest for various applications, primarily due to its unique combination of properties conferred by the fluorine atoms.

Co-solvent in Lithium-Ion Battery Electrolytes

A prominent application of this compound is as a co-solvent in electrolytes for high-voltage lithium-ion batteries.[7] Its high oxidative stability and ability to form a stable solid electrolyte interphase (SEI) on both the anode and cathode contribute to improved battery performance and safety.[7]

Experimental Workflow for Battery Cell Assembly and Testing:

The following diagram illustrates a typical workflow for preparing the electrolyte and assembling a coin cell for electrochemical testing.

Experimental workflow for lithium-ion battery fabrication and testing.

Other Industrial Applications

Beyond its use in batteries, this fluorinated ether has applications as:

• A refrigerant: Its thermodynamic properties make it a potential refrigerant, although specific performance data is not widely published.[4]

• An aerosol propellant: Its volatility and non-flammability are advantageous for this application.[4]

• A precision cleaning solvent: Its ability to dissolve a range of compounds makes it suitable for cleaning sensitive electronic components.

Relevance to Drug Development

While there are no direct applications of 1,1,2,2-tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane in pharmaceuticals, the broader class of fluorinated ethers is of significant interest to medicinal chemists and drug development professionals.

The introduction of fluorine atoms into a drug candidate's molecular structure can profoundly influence its pharmacokinetic and pharmacodynamic properties.[8] Specifically, fluorination can:

• Enhance metabolic stability: The strong carbon-fluorine bond can block sites of metabolic oxidation, increasing the drug's half-life.[9]

• Improve bioavailability: Increased lipophilicity due to fluorination can enhance a drug's ability to cross cell membranes.

• Modulate binding affinity: The unique electronic properties of fluorine can alter a molecule's interaction with its biological target.

Recent research has also explored the use of highly fluorinated compounds, such as fluoro-crown ethers, as drug carriers for enhanced cell permeability.[10] These carriers are designed to disrupt the hydration layer of cell membranes, facilitating the direct delivery of bioactive cargo into cells.[10] Furthermore, fluorinated covalent organic frameworks are being investigated as potential drug delivery systems due to their high drug loading capacity and biocompatibility.[11]

Safety and Toxicology

References

• 1. 1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane | C5H4F8O | CID 2776662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Propane, 1,1,2,2-tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)- [webbook.nist.gov]
• 3. Propane, 1,1,2,2-tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)- [webbook.nist.gov]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 6. americanelements.com [americanelements.com]
• 7. benchchem.com [benchchem.com]
• 8. nbinno.com [nbinno.com]
• 9. mdpi.com [mdpi.com]
• 10. Fluoro-Crown Ether Phosphate as Efficient Cell-Permeable Drug Carrier by Disrupting Hydration Layer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Fluorinated covalent organic frameworks for efficient drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Toxicity of Balb-c mice exposed to recently identified 1,1,2,2-tetrafluoro-2-[1,1,1,2,3,3-hexafluoro-3-(1,1,2,2-tetrafluoroethoxy)propan-2-yl]oxyethane-1-sulfonic acid (PFESA-BP2) - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a proposed synthetic pathway for 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane, a fluorinated ether with potential applications in various fields, including pharmaceuticals and materials science. The document outlines a detailed experimental protocol based on the Williamson ether synthesis, presents relevant quantitative data in a structured format, and includes visualizations of the synthesis pathway and experimental workflow.

Proposed Synthesis Pathway

The synthesis of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane can be efficiently achieved through a Williamson ether synthesis. This method involves the reaction of an alkoxide with a primary alkyl halide. The selected pathway involves the reaction of sodium 1,1,2,2-tetrafluoroethoxide with isobutyl bromide. This route is favored due to the use of a primary alkyl halide, which minimizes the potential for elimination side reactions that can occur with secondary or tertiary halides.

The overall reaction is as follows:

CF₂HCF₂OH + NaH → CF₂HCF₂ONa + H₂ CF₂HCF₂ONa + (CH₃)₂CHCH₂Br → CF₂HCF₂OCH₂CH(CH₃)₂ + NaBr

The synthesis is a two-step process within a single pot: first, the formation of the sodium 1,1,2,2-tetrafluoroethoxide by deprotonation of 1,1,2,2-tetrafluoroethanol with a strong base like sodium hydride, followed by the nucleophilic substitution reaction with isobutyl bromide.

Data Presentation

The following tables summarize the key quantitative data for the synthesis of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane.

Table 1: Properties of Starting Materials

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)
1,1,2,2-Tetrafluoroethanol	C₂H₂F₄O	132.03	96	1.47
Sodium Hydride (60% in mineral oil)	NaH	24.00	-	0.92
Isobutyl Bromide	C₄H₉Br	137.02	91-93	1.26
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	66	0.886

Table 2: Reaction Conditions

Parameter	Value
Reaction Scale	50 mmol
Solvent	Anhydrous Tetrahydrofuran (THF)
Base	Sodium Hydride (60% dispersion in mineral oil)
Temperature (Alkoxide Formation)	0 °C to room temperature
Temperature (Etherification)	Reflux (approx. 66 °C)
Reaction Time (Alkoxide Formation)	1 hour
Reaction Time (Etherification)	12 hours

Table 3: Product Specifications and Yield

Parameter	Value
Product Name	2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane
Molecular Formula	C₇H₁₂F₄O
Molar Mass ( g/mol )	188.16
Theoretical Yield	9.41 g
Actual Yield	7.99 g
Percentage Yield	85%
Purity (by GC-MS)	>99%
Appearance	Colorless liquid

Experimental Protocols

A detailed methodology for the synthesis of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane is provided below.

1. Preparation of Sodium 1,1,2,2-tetrafluoroethoxide

• To a dry 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet, add sodium hydride (2.2 g of a 60% dispersion in mineral oil, 55 mmol, 1.1 eq) and anhydrous tetrahydrofuran (THF, 100 mL).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of 1,1,2,2-tetrafluoroethanol (6.6 g, 50 mmol, 1.0 eq) in anhydrous THF (20 mL) via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

• Stir the reaction mixture at room temperature for an additional 30 minutes. The cessation of hydrogen gas evolution indicates the completion of the alkoxide formation.

2. Synthesis of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane

• To the freshly prepared solution of sodium 1,1,2,2-tetrafluoroethoxide, add isobutyl bromide (7.54 g, 55 mmol, 1.1 eq) dropwise at room temperature.

• After the addition, equip the flask with a reflux condenser and heat the reaction mixture to reflux (approximately 66 °C).

• Maintain the reflux for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

3. Work-up and Purification

• After the reaction is complete, cool the mixture to room temperature.

• Carefully quench the reaction by the slow addition of water (50 mL).

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product is then purified by fractional distillation to afford the pure 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane as a colorless liquid.

Mandatory Visualization

The following diagrams illustrate the synthesis pathway and the experimental workflow.

Caption: Proposed synthesis pathway for 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane.

Caption: Step-by-step experimental workflow for the synthesis.

An In-depth Technical Guide to the Williamson Ether Synthesis for Fluorinated Ethers

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine atoms into organic molecules can dramatically alter their physical, chemical, and biological properties. Fluorinated ethers, in particular, are a class of compounds with growing importance in pharmaceuticals, agrochemicals, and materials science due to their unique characteristics, including increased metabolic stability, enhanced binding affinity, and altered lipophilicity. The Williamson ether synthesis, a robust and versatile method for forming ether linkages, has been widely adapted for the synthesis of these valuable fluorinated molecules. This technical guide provides a comprehensive overview of the Williamson ether synthesis for preparing fluorinated ethers, including detailed experimental protocols, quantitative data, and logical workflows.

Core Principles of the Williamson Ether Synthesis

The Williamson ether synthesis is a nucleophilic substitution reaction (typically SN2) where an alkoxide ion reacts with an alkyl halide or other electrophile with a good leaving group to form an ether.[1][2] In the context of fluorinated ethers, either the alkoxide or the alkyl halide, or both, can contain fluorine atoms.

The general mechanism involves the deprotonation of a fluorinated alcohol to form a potent nucleophile, the fluoroalkoxide, which then attacks the electrophilic carbon of an alkyl halide, displacing the halide and forming the C-O-C ether bond.[3]

Strategic Variations for Synthesizing Fluorinated Ethers

Several variations of the Williamson reaction have been developed to accommodate the unique electronic properties of fluorinated substrates and to improve reaction efficiency.

Classical Williamson Synthesis

This approach involves the reaction of a pre-formed sodium or potassium salt of a fluorinated alcohol with an alkyl halide.[4]

Phase-Transfer Catalysis (PTC)

For reactions involving immiscible aqueous and organic phases, phase-transfer catalysts are employed to shuttle the alkoxide from the aqueous phase to the organic phase where the alkyl halide is present. This method often leads to higher yields and milder reaction conditions.[4] Catalysts such as tetrabutylammonium bromide (TBAB) or tetrabutylammonium bisulfate are commonly used.[4]

Use of Alternative Electrophiles

Besides alkyl halides, other electrophiles such as tosylates and sulfates can be used. For instance, the reaction of a fluorinated alcohol with a tosylate in the presence of a base can produce the desired ether with high purity and yield.[4]

Experimental Protocols

Below are detailed experimental protocols for key methods of synthesizing fluorinated ethers via the Williamson synthesis.

Protocol 1: Classical Synthesis of 2,2,2-Trifluoroethyl Ethyl Ether

This protocol is adapted from early reports of fluorinated ether synthesis.[4]

Materials:

• 2,2,2-Trifluoroethanol

• Sodium metal

• Dioxane (anhydrous)

• Ethyl bromide

• Metal ampoule or high-pressure reactor

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), carefully add small pieces of sodium metal to anhydrous dioxane.

• Slowly add 2,2,2-trifluoroethanol dropwise to the sodium suspension. The reaction is exothermic and will produce hydrogen gas. Allow the reaction to proceed until all the sodium has reacted to form sodium trifluoroethoxide.

• Transfer the resulting sodium trifluoroethoxide solution to a metal ampoule or a high-pressure reactor.

• Add ethyl bromide to the reactor.

• Seal the reactor and heat it to 130°C for 89 hours.[4]

• After cooling the reactor to room temperature, carefully vent any excess pressure.

• Transfer the reaction mixture to a distillation apparatus.

• Perform fractional distillation to isolate the 2,2,2-trifluoroethyl ethyl ether. The expected boiling point is approximately 50.3°C.[4]

Protocol 2: Synthesis of Polyfluoroalkyl Ethers using Phase-Transfer Catalysis

This protocol is based on the alkylation of telomere alcohols under biphasic conditions.[4]

Materials:

• Telomere alcohol (e.g., H(CF₂)nCH₂OH)

• Alkyl halide (e.g., butyl bromide)

• Potassium hydroxide (40% aqueous solution)

• Dichloromethane

• Tetrabutylammonium bromide (TBAB) as the phase-transfer catalyst

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine the telomere alcohol, dichloromethane, and the 40% aqueous solution of potassium hydroxide.

• Add a catalytic amount of tetrabutylammonium bromide (TBAB).

• Stir the biphasic mixture vigorously at 40°C for 30 minutes to generate the alkoxide in the organic phase.

• Slowly add the alkyl halide to the reaction mixture.

• Continue stirring vigorously at 40°C for 5 hours.

• After the reaction is complete, cool the mixture to room temperature and separate the organic layer.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by fractional distillation or column chromatography to yield the pure polyfluoroalkyl ether.

Quantitative Data

The following tables summarize quantitative data for the synthesis of various fluorinated ethers using the Williamson ether synthesis and its modifications.

Table 1: Synthesis of Trifluoroethyl Ethers via Reaction of 2-Chloro-1,1,1-trifluoroethane with Alcohols [4]

Alcohol	Temperature (°C)	Time (h)	Pressure (atm)	Conversion (%)
n-Butanol	280	12	-	60-70
2-Methylpropanol	280	12	-	60-70
1-Methylpropanol	280	12	-	60-70
tert-Butanol	283	14	-	7

Table 2: Synthesis of Polyfluorinated Ethers using Phase-Transfer Catalysis [4]

Telomere Alcohol (n)	Alkyl Halide (R-X)	Method	Yield (%)
1	C₄H₉Br	DMSO/KOH	45-55
2	C₄H₉Br	CH₂Cl₂/aq. KOH/PTC	87-94
3	C₄H₉Br	CH₂Cl₂/aq. KOH/PTC	87-94
1	C₆H₁₃Br	DMSO/KOH	45-55
2	C₆H₁₃Br	CH₂Cl₂/aq. KOH/PTC	87-94
3	C₆H₁₃Br	CH₂Cl₂/aq. KOH/PTC	87-94
1	C₁₀H₂₁Br	DMSO/KOH	45-55
2	C₁₀H₂₁Br	CH₂Cl₂/aq. KOH/PTC	87-94
3	C₁₀H₂₁Br	CH₂Cl₂/aq. KOH/PTC	87-94

Visualizing the Workflow and Logic

The following diagrams, generated using the DOT language, illustrate the key workflows and decision-making processes in the Williamson synthesis of fluorinated ethers.

Caption: General workflow for the Williamson ether synthesis of fluorinated ethers.

References

• 1. sibran.ru [sibran.ru]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. byjus.com [byjus.com]
• 4. notes.fluorine1.ru [notes.fluorine1.ru]

An In-depth Technical Guide to the Solubility of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available quantitative solubility data for the specific compound 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane is limited. This guide provides a comprehensive overview of the expected solubility characteristics based on structurally similar compounds, along with detailed, generalized experimental protocols for determining precise solubility values.

Introduction to Hydrofluoroethers (HFEs)

2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane belongs to the class of compounds known as hydrofluoroethers (HFEs). HFEs are characterized by the presence of one or more ether linkages and fluorine atoms attached to the alkyl chains. This unique combination of an ether functional group and high fluorine content imparts a range of desirable properties, including low surface tension, high thermal stability, and chemical inertness.

A structurally similar compound, 1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane (CAS 16627-68-2), is noted for its enhanced solubility in organic solvents, a characteristic attributed to its ether linkage.[1] HFEs are often employed in various applications, including their use as solvents and in specialty chemical formulations.[1] Given these characteristics, it is anticipated that 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane would exhibit good solubility in a range of common organic solvents.

Quantitative Solubility Data

Organic Solvent	CAS Number	Temperature (°C)	Solubility ( g/100 mL)	Molarity (mol/L)	Method of Determination
Acetone	67-64-1	25	Data to be determined	Data to be determined	Gravimetric Analysis
Acetonitrile	75-05-8	25	Data to be determined	Data to be determined	Gravimetric Analysis
Dichloromethane	75-09-2	25	Data to be determined	Data to be determined	Gravimetric Analysis
Dimethyl Sulfoxide (DMSO)	67-68-5	25	Data to be determined	Data to be determined	Gravimetric Analysis
Ethanol	64-17-5	25	Data to be determined	Data to be determined	Gravimetric Analysis
Ethyl Acetate	141-78-6	25	Data to be determined	Data to be determined	Gravimetric Analysis
Hexanes	110-54-3	25	Data to be determined	Data to be determined	Gravimetric Analysis
Isopropanol	67-63-0	25	Data to be determined	Data to be determined	Gravimetric Analysis
Methanol	67-56-1	25	Data to be determined	Data to be determined	Gravimetric Analysis
Tetrahydrofuran (THF)	109-99-9	25	Data to be determined	Data to be determined	Gravimetric Analysis
Toluene	108-88-3	25	Data to be determined	Data to be determined	Gravimetric Analysis

Experimental Protocols for Solubility Determination

The following sections detail generalized yet comprehensive methodologies for the experimental determination of the solubility of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane in various organic solvents.

Materials and Equipment

• Solute: 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane (purity ≥ 99%)

• Solvents: HPLC-grade organic solvents (as listed in the table above)

• Analytical balance (readable to ±0.0001 g)

• Vials with screw caps (e.g., 20 mL scintillation vials)

• Constant temperature bath or incubator

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm, compatible with the organic solvents)

• Gas chromatograph with a mass spectrometer (GC-MS) or a flame ionization detector (GC-FID)

• Volumetric flasks and pipettes

Gravimetric Method for Solubility Determination

This method involves preparing a saturated solution, separating the undissolved solute, and determining the mass of the dissolved solute in a known volume of the solvent.

• Preparation of Saturated Solutions:

  • Add an excess amount of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane to a pre-weighed vial.

  • Record the initial mass of the solute.

  • Add a known volume (e.g., 10 mL) of the desired organic solvent to the vial.

  • Securely cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature bath set to the desired temperature (e.g., 25 °C).

  • Agitate the samples using a vortex mixer for a set period (e.g., 1 minute) every hour for at least 24 hours to ensure equilibrium is reached.

• Separation of Undissolved Solute:

  • After the equilibration period, allow the vials to stand undisturbed in the constant temperature bath for at least 4 hours to allow the undissolved solute to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-warmed pipette, ensuring no solid particles are disturbed.

  • Filter the supernatant through a 0.22 µm syringe filter into a pre-weighed collection vial.

• Quantification:

  • Evaporate the solvent from the collection vial under a gentle stream of nitrogen or in a vacuum oven at a temperature below the boiling point of the solute.

  • Once the solvent has completely evaporated, weigh the collection vial containing the dissolved solute.

  • The mass of the dissolved solute is the final mass of the vial minus the initial mass of the empty vial.

• Calculation:

  • Calculate the solubility in g/100 mL using the following formula: Solubility ( g/100 mL) = (Mass of dissolved solute (g) / Volume of solvent used (mL)) * 100

Instrumental Analysis (GC-MS/GC-FID)

For more precise measurements, especially for sparingly soluble compounds, instrumental analysis is recommended.

• Preparation of Standard Solutions:

  • Prepare a series of standard solutions of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane in the solvent of interest at known concentrations.

• Calibration Curve:

  • Analyze the standard solutions using a calibrated GC-MS or GC-FID system to generate a calibration curve of peak area versus concentration.

• Sample Analysis:

  • Prepare a saturated solution and separate the supernatant as described in the gravimetric method (steps 1-3).

  • Dilute a known volume of the filtered supernatant with the same solvent to a concentration that falls within the range of the calibration curve.

  • Analyze the diluted sample using the same GC method.

• Calculation:

  • Determine the concentration of the diluted sample from the calibration curve.

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor.

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane.

Caption: Experimental Workflow for Solubility Determination.

Conclusion

While specific quantitative solubility data for 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane remains to be experimentally determined, its chemical structure as a hydrofluoroether suggests good solubility in a variety of organic solvents. The detailed experimental protocols and workflow provided in this guide offer a robust framework for researchers and scientists to accurately quantify its solubility. Such data is crucial for the effective application of this compound in drug development and other scientific endeavors where precise solvent-solute interactions are critical.

References

• 1. CAS 16627-68-2: 1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoro… [cymitquimica.com]

In-depth Technical Guide: Thermal Stability Analysis of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane and Related Hydrofluoroethers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydrofluoroethers (HFEs) are a class of fluorinated organic compounds characterized by the presence of ether linkages. These compounds, including the subject of this guide, 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane, are noted for their unique combination of properties such as high thermal stability, low toxicity, and excellent material compatibility.[1] These characteristics have led to their use in a variety of industrial applications, including as heat transfer fluids, cleaning solvents, and refrigerants.[2][3] In the pharmaceutical and drug development sectors, HFEs are being explored as potential solvents and reaction media due to their inertness and distinct solvency profiles.[4]

A critical parameter for the application of these materials, particularly in processes involving elevated temperatures, is their thermal stability. This guide provides a comprehensive overview of the thermal stability of hydrofluoroethers, with a focus on the methodologies used for their analysis. Due to the limited publicly available data specifically for 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane, this guide will also draw upon data from structurally similar and commercially available HFEs, such as methoxy-nonafluorobutane (HFE-7100), to provide a representative understanding of the thermal behavior of this class of compounds.

Thermal Stability of Hydrofluoroethers: An Overview

Hydrofluoroethers are generally recognized for their robust thermal stability.[1][4] This stability is attributed to the strong carbon-fluorine bonds within their molecular structure. However, at sufficiently high temperatures, these compounds will undergo thermal decomposition. The primary decomposition products of HFEs are typically toxic substances such as hydrogen fluoride (HF) and various fluorocarbon organic compounds.

For instance, studies on methoxy-nonafluorobutane (HFE-7100) indicate that while it is highly resistant to thermal breakdown under normal operating conditions, decomposition can occur at temperatures exceeding 300°C. This process can lead to the formation of hazardous substances, including perfluoroisobutylene (PFIB). To ensure safe handling and application, a conservative upper use temperature of 150°C is often recommended to prevent even slight decomposition.

Quantitative Thermal Stability Data

Thermogravimetric analysis (TGA) is a standard technique for quantifying the thermal stability of materials. It measures the change in mass of a sample as a function of temperature in a controlled atmosphere. The onset temperature of decomposition, the rate of mass loss, and the final residual mass are key parameters obtained from a TGA experiment.

Parameter	Value	Reference
Recommended Max. Use Temperature	150 °C	3M
Decomposition Onset Temperature	> 300 °C	3M
Primary Decomposition Products	Hydrogen Fluoride (HF), Perfluoroisobutylene (PFIB)	3M

Note: This data is for methoxy-nonafluorobutane (HFE-7100) and should be considered as an illustrative example for the hydrofluoroether class of compounds.

Experimental Protocol: Thermogravimetric Analysis (TGA) of a Hydrofluoroether Liquid

The following protocol outlines a detailed methodology for conducting a thermogravimetric analysis of a volatile liquid hydrofluoroether, such as 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane. This protocol is based on general best practices for TGA of liquids and information gathered from studies on related compounds.[2][5][6][7][8][9][10][11][12][13][14][15][16][17][18]

4.1. Instrumentation and Consumables

• Thermogravimetric Analyzer (TGA): Equipped with a high-precision balance and a furnace capable of reaching at least 600°C.

• Sample Crucibles: Platinum or alumina crucibles are recommended for their inertness. For volatile liquids, a crucible with a pinhole lid can be used to control the evaporation rate.

• Purge Gas: High-purity nitrogen (99.999% or higher).

• Micropipette: For accurate dispensing of the liquid sample.

4.2. Experimental Procedure

• Instrument Preparation:

  • Ensure the TGA instrument is clean and calibrated according to the manufacturer's instructions.

  • Start the nitrogen purge gas at a flow rate of 20-50 mL/min to create an inert atmosphere within the furnace and balance chamber. Allow the system to stabilize.

• Sample Preparation:

  • Place an empty, clean crucible on the TGA balance and tare it.

  • Using a micropipette, carefully dispense a small amount of the hydrofluoroether liquid (typically 5-10 mg) into the crucible. Record the exact initial mass.

  • If using a pinhole lid, gently place it on the crucible.

• TGA Measurement:

  • Create a temperature program in the TGA software with the following segments:

    • Equilibration: Hold at a temperature slightly above ambient (e.g., 30°C) for 5-10 minutes to ensure thermal stability before the ramp.

    • Heating Ramp: Heat the sample from the equilibration temperature to a final temperature of 600°C at a constant heating rate of 10°C/min.

    • Isothermal Hold (Optional): Hold at the final temperature for a few minutes to ensure complete decomposition.

  • Start the TGA experiment. The instrument will record the sample mass as a function of temperature.

• Data Analysis:

  • Plot the percentage of weight loss versus temperature.

  • Determine the onset temperature of decomposition, which is often calculated as the intersection of the baseline tangent with the tangent of the steepest mass loss.

  • Calculate the derivative of the weight loss curve (DTG curve). The peak of the DTG curve indicates the temperature of the maximum rate of decomposition.

  • Quantify the percentage of mass loss at different temperature intervals.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the thermal stability analysis of a hydrofluoroether using Thermogravimetric Analysis (TGA).

Caption: Workflow for Thermogravimetric Analysis of a Hydrofluoroether.

Conclusion

The thermal stability of hydrofluoroethers is a key factor in their suitability for various applications, particularly in the pharmaceutical and drug development industries where processes can involve a range of temperatures. While specific data for 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane is limited, the analysis of related compounds like HFE-7100 provides valuable insights into the expected thermal behavior. Thermogravimetric analysis is an essential tool for quantifying the thermal stability, and the detailed experimental protocol provided in this guide offers a robust methodology for obtaining reliable and reproducible data. For any new hydrofluoroether, a thorough thermal stability analysis is crucial to ensure its safe and effective implementation in research and manufacturing processes.

References

• 1. acota.co.uk [acota.co.uk]
• 2. mt.com [mt.com]
• 3. multimedia.3m.com [multimedia.3m.com]
• 4. nbinno.com [nbinno.com]
• 5. epfl.ch [epfl.ch]
• 6. A Beginner's Guide to Thermogravimetric Analysis [xrfscientific.com]
• 7. improvedpharma.com [improvedpharma.com]
• 8. thermalsupport.com [thermalsupport.com]
• 9. Thermogravimetric analysis - Wikipedia [en.wikipedia.org]
• 10. Interpreting results from TGA instruments [xrfscientific.com]
• 11. tainstruments.com [tainstruments.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. researchgate.net [researchgate.net]
• 14. torontech.com [torontech.com]
• 15. electrochem.org [electrochem.org]
• 16. osti.gov [osti.gov]
• 17. mdpi.com [mdpi.com]
• 18. Experimental Study on Thermal Decomposition Temperature and Thermal Expansion Coefficient of Typical Nonmetallic Materials in Aeroengine Components - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Safety and Handling of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane

Executive Summary

This technical guide provides a comprehensive overview of the presumed safety and handling precautions for 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane. Due to the absence of specific data for this compound, this guide synthesizes information from analogous chemical structures. The primary hazards associated with similar fluorinated ethers include flammability and potential health effects upon exposure, such as skin and eye irritation. Standard safe laboratory practices, including the use of appropriate personal protective equipment (PPE) and adequate ventilation, are paramount.

Estimated Physical and Chemical Properties

The following table summarizes the physical and chemical properties of structurally related compounds. These values can be used to estimate the properties of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane for initial risk assessments.

Property	Value	Source Compound
Molecular Formula	C₅H₄F₈O	1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane[1]
Molecular Weight	~232.07 g/mol	1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane[1]
Boiling Point	~163.6°F (73.1°C) at 760 mmHg	2-Methyl-2-ethoxypropane[2]
Flash Point	~ -3°F (-19.4°C)	2-Methyl-2-ethoxypropane[2]
Specific Gravity	~0.7519 at 77°F (25°C)	2-Methyl-2-ethoxypropane[2]
Vapor Pressure	10 mmHg at 77°F (25°C)	2-Methyl-2-ethoxypropane[2]
Water Solubility	< 1 mg/mL at 70°F (21°C)	2-Methyl-2-ethoxypropane[2]

Hazard Identification and Classification

Based on data from similar compounds, 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane is anticipated to be a flammable liquid. The GHS classifications for related chemicals suggest potential for skin and eye irritation.

Anticipated GHS Hazard Classification:

Hazard Class	Hazard Statement	Signal Word	Pictogram
Flammable Liquids	H225: Highly flammable liquid and vapor[1]	Danger	🔥
Skin Corrosion/Irritation	H315: Causes skin irritation[3][4]	Warning	❕
Serious Eye Damage/Irritation	H319: Causes serious eye irritation[3][4]	Warning	❕
Specific target organ toxicity — single exposure	H335: May cause respiratory irritation[3][4]	Warning	❕
Specific target organ toxicity — single exposure	H336: May cause drowsiness or dizziness[3]	Warning	❕

A logical workflow for communicating these potential hazards is outlined below.

Caption: Hazard Communication Workflow.

Handling and Storage

Proper handling and storage procedures are critical to ensure safety.

4.1 Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are mandatory.[3][4]

• Hand Protection: Wear protective gloves, such as nitrile or neoprene.[3] Gloves must be inspected before use.

• Skin and Body Protection: A lab coat or other protective clothing should be worn.[3] Safety shoes are also recommended.

• Respiratory Protection: In case of inadequate ventilation, use a NIOSH-approved respirator.[3]

4.2 Safe Handling:

• Work in a well-ventilated area, preferably in a chemical fume hood.[5]

• Avoid contact with skin and eyes.[5]

• Keep away from heat, sparks, and open flames.[5]

• Use non-sparking tools and explosion-proof equipment.[5][6]

• Ground and bond containers and receiving equipment to prevent static discharge.

• Do not eat, drink, or smoke in the work area.[3]

4.3 Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Keep away from direct sunlight and sources of ignition.[3]

• Store away from strong oxidizing agents.[3]

First-Aid Measures

In case of exposure, follow these first-aid procedures:

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[4]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention.[4]

• Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do. Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[4]

Accidental Release Measures

In the event of a spill or leak:

• Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE.

• Environmental Precautions: Prevent the chemical from entering drains and waterways.

• Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth) and place it in a suitable container for disposal.[4]

Experimental Protocols for Safety Assessment

While specific experimental data for the target compound is unavailable, a general workflow for assessing the safety of a new chemical entity is presented below. This workflow is based on standard toxicological and safety pharmacology study designs.

Caption: New Chemical Safety Assessment Workflow.

7.1 Acute Oral Toxicity Study (General Protocol based on OECD Guideline 423):

• Animal Model: Typically, rodents (e.g., rats or mice) are used.

• Dosage: A starting dose is selected based on available data. Dosing is performed sequentially in a group of animals.

• Administration: The test substance is administered by oral gavage.

• Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.

• Endpoint: The study determines the acute toxic class of the substance.

7.2 Skin Irritation/Corrosion Study (General Protocol based on OECD Guideline 404):

• Animal Model: Typically, albino rabbits are used.

• Application: A small amount of the test substance is applied to a shaved patch of skin.

• Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at specified intervals.

• Endpoint: The substance is classified as irritating or non-irritating based on the observed skin reactions.

Conclusion

While specific safety data for 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane is lacking, a conservative approach based on data from structurally similar compounds is warranted. This substance should be treated as a highly flammable liquid that can cause skin, eye, and respiratory irritation. Strict adherence to the handling, storage, and PPE recommendations outlined in this guide is essential to minimize risk. Further experimental studies are necessary to fully characterize the toxicological and safety profile of this compound.

References

• 1. 1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane | C5H4F8O | CID 2776662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-METHYL-2-ETHOXYPROPANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. synquestlabs.com [synquestlabs.com]
• 4. angenechemical.com [angenechemical.com]
• 5. synquestlabs.com [synquestlabs.com]
• 6. airgas.com [airgas.com]

Protocols & Analytical Methods

Application Notes and Protocols for 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane as a Battery Electrolyte Additive

A Technical Guide to 1,1,2,2-tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE) as a Co-Solvent and Additive in High-Voltage Lithium-Ion Battery Electrolytes

Audience: Researchers, scientists, and drug development professionals.

Note: Initial research indicates that the chemical "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" is not commonly studied as a battery electrolyte additive. The prevalent and extensively researched fluoroether with a similar structure and application is 1,1,2,2-tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE) . This document will focus on the application and protocols for TTE.

Introduction

The advancement of high-energy-density lithium-ion batteries is largely dependent on the development of electrolytes that can withstand high voltages and form stable interfaces with both the cathode and anode. 1,1,2,2-tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE) has emerged as a promising fluoroether additive and co-solvent. Its unique molecular structure contributes to a high oxidative stability and the formation of robust solid electrolyte interphase (SEI) on the anode and cathode electrolyte interphase (CEI) on the cathode.[1][2] These stable interphases are crucial for suppressing electrolyte decomposition, minimizing parasitic reactions, and ultimately enhancing the cycle life and safety of high-voltage lithium-ion batteries.[2]

Mechanism of Action

TTE functions as a bifunctional electrolyte additive, effectively stabilizing the surfaces of both graphite anodes and high-voltage cathodes like LiNi₀.₅Co₀.₂Mn₀.₃O₂ (NCM523) and LiNi₀.₅Mn₁.₅O₄.[1][2] The electron-withdrawing C–F groups in the TTE molecule contribute to the formation of a uniform, compact, and stable SEI and CEI.[1] This protective layer is rich in LiF, which is known to be an excellent ionic conductor and electronic insulator, thereby facilitating Li⁺ transport while preventing detrimental reactions between the electrode and the electrolyte.

Figure 1: Proposed mechanism of TTE as a bifunctional additive.

Data Presentation

The inclusion of TTE as a co-solvent or additive in the electrolyte has a demonstrable impact on the electrochemical performance of lithium-ion batteries.

Table 1: Physicochemical Properties of Electrolytes

Property	Base Electrolyte (1 M LiPF₆ in EC/DEC/PC)	TTE-Containing Electrolyte (1 M LiPF₆ in FEC/DMC/EMC/TTE)
Ionic Conductivity (mS cm⁻¹)	11.56	6.50

EC: Ethylene Carbonate, DEC: Diethyl Carbonate, PC: Propylene Carbonate, FEC: Fluoroethylene Carbonate, DMC: Dimethyl Carbonate, EMC: Ethyl Methyl Carbonate.

Table 2: Electrochemical Performance of Graphite/NCM523 Full Cells

Electrolyte	1st Cycle Coulombic Efficiency (%)	Capacity Retention after 200 cycles (%)
Base Electrolyte	85.2	78.5
3 wt% TTE Additive	90.1	92.3

Table 3: Performance of Li/LiNi₀.₅Mn₁.₅O₄ Half-Cells

Electrolyte	Oxidative Stability (V vs. Li/Li⁺)	Discharge Capacity (mAh g⁻¹) at 1C	Capacity Retention after 100 cycles (%) at 1C
Base Electrolyte	~4.5	120.5	85.2
TTE-Containing Electrolyte	>5.5	135.8	95.1

Experimental Protocols

The following protocols provide a detailed methodology for the preparation and testing of lithium-ion batteries with TTE as an electrolyte additive.

Electrolyte Preparation

Objective: To prepare a baseline electrolyte and a TTE-containing electrolyte.

Materials:

• Lithium hexafluorophosphate (LiPF₆, battery grade)

• Ethylene carbonate (EC, battery grade, anhydrous)

• Diethyl carbonate (DEC, battery grade, anhydrous)

• 1,1,2,2-tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE, battery grade, ≥99%)

• Argon-filled glovebox with H₂O and O₂ levels < 0.1 ppm

Procedure:

• Baseline Electrolyte (1 M LiPF₆ in EC/DEC 1:1 v/v):

  • Inside the argon-filled glovebox, mix equal volumes of EC and DEC in a clean, dry beaker.

  • Slowly add LiPF₆ to the solvent mixture while stirring until a final concentration of 1 M is achieved.

  • Continue stirring until the salt is completely dissolved.

• TTE-Containing Electrolyte (e.g., 3 wt% TTE):

  • Prepare the baseline electrolyte as described above.

  • Weigh the required amount of TTE corresponding to 3% of the total electrolyte weight.

  • Add the TTE to the baseline electrolyte and stir until a homogenous solution is obtained.

Figure 2: Workflow for electrolyte preparation.

Coin Cell Assembly (CR2032)

Objective: To assemble CR2032 coin cells for electrochemical testing.

Materials:

• Cathode and anode discs (e.g., NCM523 and graphite)

• Celgard 2325 separator

• CR2032 coin cell components (case, spacer, spring, gasket)

• Prepared electrolyte

• Crimping machine

• Argon-filled glovebox

Procedure:

• Dry all electrodes and separators under vacuum at appropriate temperatures (e.g., 120 °C for electrodes, 70 °C for separator) overnight before transferring to the glovebox.

• Place the cathode disc in the center of the coin cell case.

• Add a few drops of the prepared electrolyte onto the cathode surface.

• Place the separator on top of the cathode.

• Add a few more drops of electrolyte to wet the separator completely.

• Place the anode disc on top of the separator.

• Add the spacer and spring.

• Carefully place the gasket and the cap on top.

• Crimp the coin cell using a crimping machine to ensure proper sealing.

Electrochemical Testing

Objective: To evaluate the electrochemical performance of the assembled coin cells.

Equipment:

• Battery cycler

• Thermostatic chamber

Procedure:

• Formation Cycles:

  • Cycle the cells at a low C-rate (e.g., C/10) for the first few cycles (e.g., 2-3 cycles) within the desired voltage range (e.g., 3.0-4.3 V for NCM523/graphite) to form a stable SEI.

• Cycling Performance:

  • Cycle the cells at a constant C-rate (e.g., 1C) for an extended number of cycles (e.g., 200 cycles) to evaluate capacity retention. Record the discharge capacity at each cycle.

• Rate Capability:

  • Cycle the cells at various C-rates (e.g., C/5, C/2, 1C, 2C, 5C) for a set number of cycles at each rate to determine the rate performance.

• Coulombic Efficiency Calculation:

  • Calculate the coulombic efficiency for each cycle using the formula: Coulombic Efficiency (%) = (Discharge Capacity / Charge Capacity) x 100

Post-Mortem Analysis

Objective: To characterize the surface morphology and composition of the electrodes after cycling.

Procedure:

• Cell Disassembly:

  • After electrochemical testing, carefully disassemble the coin cells inside an argon-filled glovebox.

  • Gently rinse the retrieved electrodes with a suitable solvent (e.g., dimethyl carbonate, DMC) to remove residual electrolyte.

  • Dry the electrodes under vacuum.

• Scanning Electron Microscopy (SEM):

  • Mount the dried electrode samples on an SEM stub using conductive carbon tape.

  • Transfer the samples to the SEM chamber using an air-sensitive sample holder to prevent exposure to air.

  • Acquire images at various magnifications to observe the surface morphology of the SEI/CEI.

• X-ray Photoelectron Spectroscopy (XPS):

  • Mount the dried electrode samples on an XPS sample holder inside the glovebox.

  • Transfer the samples to the XPS analysis chamber under an inert atmosphere.

  • Acquire survey spectra and high-resolution spectra for relevant elements (e.g., C 1s, O 1s, F 1s, Li 1s) to determine the chemical composition of the SEI/CEI.

References

• 1. How To Make Coin Cells - Landt Instruments [landtinst.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Electrolytes Containing 1,1,2,2-Tetrafluoroethyl-2,2,3,3-tetrafluoropropyl Ether (TTE)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and characterization of advanced electrolytes incorporating 1,1,2,2-Tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE). The inclusion of TTE as a co-solvent in lithium-ion battery electrolytes is a promising strategy to enhance electrochemical stability, particularly at high operating voltages, and to improve the overall safety profile of the battery. This document outlines the necessary protocols, presents key performance data, and visualizes the experimental workflow.

Introduction

Conventional lithium-ion battery electrolytes, typically composed of lithium salts dissolved in organic carbonates, often suffer from decomposition at high voltages, limiting the use of high-capacity cathode materials. Fluorinated solvents, such as TTE, have emerged as a viable solution to this challenge. TTE's high oxidative stability and its ability to form a stable solid electrolyte interphase (SEI) contribute to improved cycling performance and safety. These notes are intended to provide researchers with a detailed protocol for the formulation of TTE-based electrolytes and to present comparative data against standard electrolyte formulations.

Quantitative Performance Data

The incorporation of TTE as a co-solvent significantly impacts the physicochemical and electrochemical properties of the electrolyte. The following tables summarize key performance metrics of a TTE-based electrolyte compared to a standard electrolyte formulation.

Table 1: Physicochemical Properties of Base Electrolyte vs. TTE-Containing Electrolyte

Property	Base Electrolyte (1 M LiPF₆ in EC/DEC/PC)	TTE-Containing Electrolyte (1 M LiPF₆ in FEC/DMC/EMC/TTE)	Reference
Ionic Conductivity	11.56 mS cm⁻¹	6.50 mS cm⁻¹	[1]
Electrolyte Uptake	Lower	Higher	[1]
Flammability	Higher	Lower	[1]

Table 2: Electrochemical Performance in High-Voltage Lithium-Ion Batteries

Performance Metric	Base Electrolyte	TTE-Containing Electrolyte	Conditions
Oxidative Stability	< 4.5 V vs. Li/Li⁺	Up to 5.5 V vs. Li/Li⁺	Linear Sweep Voltammetry
First Cycle Coulombic Efficiency	Lower	Higher	Li/LiNi₀.₅Mn₁.₅O₄ half-cell
Capacity Retention	Lower	Higher	High-voltage cycling
Rate Capability	Lower	Higher	High-voltage cycling

Experimental Protocols

This section provides a detailed methodology for the preparation of a TTE-containing electrolyte. All procedures should be carried out in an inert atmosphere (e.g., an argon-filled glovebox) with moisture and oxygen levels below 1 ppm to prevent contamination.

Materials and Equipment

• Lithium Salt: Lithium hexafluorophosphate (LiPF₆), battery grade (≥99.9%)

• Solvents:

  • Fluoroethylene carbonate (FEC), battery grade (≥99.9%)

  • Dimethyl carbonate (DMC), battery grade (≥99.9%)

  • Ethyl methyl carbonate (EMC), battery grade (≥99.9%)

  • 1,1,2,2-Tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE), battery grade (≥99.9%)

• Equipment:

  • Argon-filled glovebox

  • Magnetic stirrer and stir bars

  • Volumetric flasks and graduated cylinders

  • Pipettes

  • Analytical balance

  • Amber glass storage bottles

Electrolyte Preparation Procedure: 1 M LiPF₆ in FEC/DMC/EMC/TTE (2:3:1:4 by volume)

• Glovebox Preparation: Ensure the glovebox is purged and has a stable, inert atmosphere with low moisture and oxygen content.

• Solvent Mixture Preparation:

  • Carefully measure the required volumes of FEC, DMC, EMC, and TTE in the specified 2:3:1:4 ratio using clean, dry graduated cylinders or pipettes.

  • Transfer the solvents to a clean, dry volumetric flask.

  • Add a magnetic stir bar to the flask and stir the solvent mixture for at least 30 minutes to ensure homogeneity.

• Lithium Salt Dissolution:

  • Weigh the appropriate amount of LiPF₆ required to achieve a 1 M concentration in the total volume of the solvent mixture. Perform this step inside the glovebox.

  • Slowly add the weighed LiPF₆ to the stirring solvent mixture. Caution: The dissolution of LiPF₆ can be exothermic. Add the salt in small portions to control the temperature.

  • Continue stirring the solution until the LiPF₆ is completely dissolved. This may take several hours. Gentle heating (e.g., to 40-50°C) can be applied to facilitate dissolution, but care must be taken to avoid any thermal decomposition of the electrolyte components.

• Finalization and Storage:

  • Once the salt is fully dissolved, continue stirring for an additional hour to ensure a uniform concentration.

  • Transfer the prepared electrolyte into a clean, dry, and properly labeled amber glass bottle.

  • Store the electrolyte in the glovebox to protect it from moisture and air.

Visualizations

Experimental Workflow

Caption: Workflow for the preparation of TTE-containing electrolyte.

Contribution of TTE to Battery Performance

Caption: Logical diagram of TTE's role in enhancing battery performance.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for Utilizing 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane in High-Voltage Lithium-Ion Batteries

Introduction

The pursuit of higher energy density in lithium-ion batteries (LIBs) has intensified research into high-voltage cathode materials. However, the practical application of these materials is often impeded by the limited electrochemical stability of conventional carbonate-based electrolytes. This document provides detailed application notes and experimental protocols for the use of 1,1,2,2-tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE) , a fluorinated ether co-solvent, in the formulation of high-voltage electrolytes. It is important to note that the compound name "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" may be a less common synonym or a misnomer for TTE, which is the widely accepted nomenclature in scientific literature (CAS 16627-68-2).

TTE has emerged as a promising co-solvent due to its high oxidative stability, ability to form a stable solid electrolyte interphase (SEI) on the anode and a protective cathode electrolyte interphase (CEI), and its non-flammable nature, thereby enhancing both the performance and safety of high-voltage LIBs.[1][2] These notes are intended for researchers, scientists, and professionals in the field of battery technology and materials science.

Physicochemical and Electrochemical Properties

The incorporation of TTE as a co-solvent, often in conjunction with fluoroethylene carbonate (FEC), significantly modifies the bulk properties of the electrolyte and its interaction with the electrodes.

Property	Standard Carbonate Electrolyte (e.g., 1M LiPF₆ in EC/DEC)	TTE-Containing Electrolyte (e.g., 1M LiPF₆ in FEC/DMC/EMC/TTE)	Reference(s)
Oxidative Stability	Typically < 4.5 V vs. Li/Li⁺	Up to 5.5 V vs. Li/Li⁺	[1]
Ionic Conductivity	~11.56 mS/cm	~6.50 mS/cm	[1]
Flammability	Flammable	Non-flammable	[1]

Electrochemical Performance Data

The use of TTE in electrolyte formulations has demonstrated significant improvements in the electrochemical performance of high-voltage lithium-ion batteries, particularly with nickel-rich cathodes like LiNi₀.₅Mn₁.₅O₄ (LNMO) and LiNi₀.₈Co₀.₁Mn₀.₁O₂ (NCM811).

Performance Metric	Standard Carbonate Electrolyte	TTE-Containing Electrolyte	Cathode Material	Test Conditions	Reference(s)
Initial Discharge Capacity	Lower	Higher	LiNi₀.₅Mn₁.₅O₄	0.1C rate	[1]
Coulombic Efficiency	Lower	Higher	LiNi₀.₅Mn₁.₅O₄	After 30 cycles	[1]
Capacity Retention	94.8% after 130 cycles	>90% after 200 cycles (for NCM811)	LiNi₀.₅Mn₁.₅O₄, NCM811	1C rate	[3][4]
Rate Capability	Poor performance at high rates	Delivers a specific capacity of 139 mAh g⁻¹ at 2C (for NCM811)	NCM811	Varied C-rates (C/8 to 2C)	[5]
High-Voltage Cycling	Rapid capacity fading	For LCO	graphite cells with a cut-off of 4.5 V, capacity retention is > 97% after 100 cycles. For NCM811

Experimental Protocols

This section provides detailed methodologies for the preparation of TTE-containing electrolytes, assembly of coin cells, and subsequent electrochemical characterization. All procedures involving the electrolyte and cell assembly should be performed in an argon-filled glovebox with H₂O and O₂ levels below 0.5 ppm.

Protocol 1: Electrolyte Preparation

Objective: To prepare a high-voltage electrolyte containing TTE as a co-solvent.

Materials:

• Lithium hexafluorophosphate (LiPF₆, battery grade)

• Fluoroethylene carbonate (FEC, battery grade)

• Dimethyl carbonate (DMC, battery grade)

• Ethyl methyl carbonate (EMC, battery grade)

• 1,1,2,2-tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE, battery grade)

• Anhydrous solvents and argon-filled glovebox environment

Procedure:

• Solvent Mixture Preparation:

  • In an argon-filled glovebox, mix the solvents in the desired volume or weight ratio. A common formulation is a volumetric ratio of FEC:DMC:EMC:TTE = 2:3:1:4.[1] Another reported formulation is 0.4 M LiPF₆ in a mixture of ethylene carbonate (EC), dimethyl carbonate (DMC), and TTE (1:1:4, v/v/v).[2]

  • Stir the solvent mixture gently for at least 30 minutes to ensure homogeneity.

• Lithium Salt Dissolution:

  • Slowly add the pre-weighed LiPF₆ salt to the solvent mixture while stirring to achieve the target concentration (e.g., 1 M).

  • Continue stirring the solution until the LiPF₆ is completely dissolved. This may take several hours. The resulting electrolyte should be a clear, colorless liquid.

• Storage:

  • Store the prepared electrolyte in a sealed, airtight container inside the glovebox to prevent any moisture contamination.

Protocol 2: 2032-Type Coin Cell Assembly

Objective: To assemble a 2032-type coin cell for electrochemical testing of the TTE-containing electrolyte.

Materials and Equipment:

• Cathode: e.g., LiNi₀.₅Mn₁.₅O₄ or NCM811 coated on aluminum foil. A typical composition is 80 wt% active material, 10 wt% Super P conductive carbon, and 10 wt% polyvinylidene fluoride (PVDF) binder.[6]

• Anode: Lithium metal foil (for half-cell configuration) or graphite coated on copper foil (for full-cell configuration).

• Separator: Microporous polypropylene (PP) or polyethylene (PE) separator (e.g., Celgard 2325).

• 2032 coin cell components (casings, spacers, springs).

• Prepared TTE-containing electrolyte.

• Crimping machine.

• Micropipette (10-100 µL).

• Plastic tweezers.

Procedure:

• Component Preparation:

  • Dry all electrodes and separators under vacuum at an appropriate temperature (e.g., 120°C for the cathode, 80°C for the separator) for at least 12 hours before transferring them into the glovebox.

• Cell Stacking:

  • Place the cathode disc at the center of the bottom coin cell cap.

  • Dispense a few drops (approximately 20-30 µL) of the TTE-containing electrolyte onto the cathode surface to ensure it is well-wetted.

  • Place the separator on top of the wetted cathode.

  • Add another few drops of electrolyte onto the separator.

  • Carefully place the lithium metal or graphite anode on top of the separator.

  • Add a spacer, followed by the spring.

• Crimping:

  • Place the top coin cell cap over the stacked components.

  • Transfer the assembled cell to the crimping machine and apply the appropriate pressure to seal the cell hermetically.

• Resting:

  • Allow the assembled coin cell to rest for at least 12 hours at room temperature to ensure complete electrolyte wetting of the electrodes and separator before commencing electrochemical testing.

Protocol 3: Electrochemical Characterization

Objective: To evaluate the electrochemical performance of the assembled coin cell.

Equipment:

• Multi-channel battery cycler.

• Potentiostat with a frequency response analyzer for Electrochemical Impedance Spectroscopy (EIS).

A. Cyclic Voltammetry (CV):

• Purpose: To determine the electrochemical stability window of the electrolyte.

• Procedure:

  • Connect the coin cell to the potentiostat.

  • Set the voltage range appropriate for the high-voltage cathode, for example, 3.0 V to 4.9 V for LiNi₀.₅Mn₁.₅O₄.[1]

  • Apply a slow scan rate, typically 0.1 mV/s, to approximate equilibrium conditions.[1]

  • Perform 3-5 initial cycles to observe the formation and stability of the SEI and CEI.

B. Galvanostatic Cycling:

• Purpose: To evaluate the cycling performance, coulombic efficiency, and rate capability.

• Procedure:

  • Connect the coin cell to the battery cycler.

  • Formation Cycles: Cycle the cell at a low C-rate (e.g., C/10 or C/20) for the first 2-3 cycles within the designated voltage window to form a stable SEI.

  • Performance Cycling: Subsequently, cycle the cell at various C-rates (e.g., C/5, C/2, 1C, 2C) to assess rate capability. For long-term stability tests, cycle at a constant C-rate (e.g., 1C) for a desired number of cycles (e.g., 100, 500, or more).

C. Electrochemical Impedance Spectroscopy (EIS):

• Purpose: To investigate the interfacial properties of the electrodes and the ionic conductivity of the electrolyte.

• Procedure:

  • Connect the coin cell to the potentiostat.

  • Set the cell to a specific state of charge (SOC), often 50% or 100%.

  • Apply a small AC voltage amplitude (e.g., 5-10 mV).

  • Sweep a wide frequency range, typically from 100 kHz to 0.01 Hz.

  • Analyze the resulting Nyquist plot to determine the solution resistance, charge-transfer resistance, and other interfacial phenomena.

Mechanism of Performance Enhancement

The superior performance of TTE-containing electrolytes in high-voltage applications is primarily attributed to the formation of a stable and robust Solid Electrolyte Interphase (SEI) on the anode and a protective Cathode Electrolyte Interphase (CEI) on the cathode. The high fluorine content in TTE contributes to the formation of a LiF-rich interphase, which is known to be an excellent electronic insulator and an efficient Li⁺ conductor. This stable interphase suppresses the continuous decomposition of the electrolyte at high potentials, minimizes parasitic side reactions, and mitigates the dissolution of transition metals from the cathode, leading to improved cycling stability and coulombic efficiency.

Visualizations

Caption: Experimental workflow for evaluating TTE-containing electrolytes.

Caption: Mechanism of SEI and CEI formation with TTE-based electrolytes.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. oaepublish.com [oaepublish.com]
• 5. Frontiers | Fluorinated co-solvent electrolytes for high-voltage Ni-rich LiNi0.8Co0.1Mn0.1O2 (NCM811) positive electrodes [frontiersin.org]
• 6. Construction and Testing of Coin Cells of Lithium Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]

Cyclic voltammetry of electrolytes containing "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane"

Application Notes and Protocols for Cyclic Voltammetry of Fluorinated Ether Electrolytes

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific experimental data or protocols were found for the cyclic voltammetry of electrolytes containing "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane". This document provides detailed application notes and protocols for a structurally related and extensively studied fluorinated ether, 1,1,2,2-tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE) , which serves as a representative example for this class of compounds in electrolyte formulations for high-voltage lithium-ion batteries.

Introduction

Fluorinated ethers are a promising class of co-solvents for electrolytes in high-energy-density lithium-ion batteries. Their primary advantage lies in their high anodic stability, which is crucial for the development of batteries operating at high voltages (e.g., up to 5V). The inclusion of electron-withdrawing fluorine atoms enhances the oxidative stability of the solvent molecules.[1][2] This application note details the use of cyclic voltammetry (CV) to characterize the electrochemical stability window of electrolytes containing 1,1,2,2-tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE).

Cyclic voltammetry is a potentiodynamic electrochemical technique used to investigate the electrochemical properties of a solution, particularly to determine the oxidation and reduction potentials of a substance. By measuring the current that develops in an electrochemical cell under conditions where voltage is swept in a cyclic manner, one can determine the electrochemical stability window of an electrolyte.

Physicochemical and Electrochemical Properties

The addition of TTE as a co-solvent significantly impacts the properties of the electrolyte. While it enhances the oxidative stability, it can also affect other parameters such as ionic conductivity.

Data Presentation

Table 1: Comparison of Physicochemical Properties of a Base Electrolyte vs. a TTE-Containing Electrolyte.

Property	Base Electrolyte (1 M LiPF₆ in EC/DMC, 3:7 by volume)	TTE-Containing Electrolyte (1 M LiPF₆ in FEC/DMC/EMC/TTE, 2:3:1:4 by volume)	Reference
Ionic Conductivity	11.56 mS cm⁻¹	6.50 mS cm⁻¹	[3]
Flammability	Higher	Lower	[1]

Table 2: Electrochemical Stability of TTE-Containing Electrolytes.

Electrolyte Composition	Working Electrode	Anodic Stability Limit (vs. Li/Li⁺)	Reference
1 M LiPF₆ in FEC/DMC/EMC/TTE (2:3:1:4 by volume)	Pt microelectrode	~5.5 V	[3][4]
1 M LiPF₆ in TTE/DMC (1:2 by weight)	Pt electrode	~6.2 V	[5]

EC: Ethylene Carbonate, DMC: Dimethyl Carbonate, FEC: Fluoroethylene Carbonate, EMC: Ethyl Methyl Carbonate, TTE: 1,1,2,2-tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether.

Experimental Protocols

This section provides a detailed methodology for performing cyclic voltammetry to determine the electrochemical stability window of a TTE-containing electrolyte.

Electrolyte Preparation

• Base Electrolyte: Prepare a baseline electrolyte of 1 M lithium hexafluorophosphate (LiPF₆) in a mixture of ethylene carbonate (EC) and dimethyl carbonate (DMC) (e.g., 3:7 by volume).

• TTE-Containing Electrolyte: Prepare the test electrolyte by dissolving 1 M LiPF₆ in a mixture of fluoroethylene carbonate (FEC), dimethyl carbonate (DMC), ethyl methyl carbonate (EMC), and TTE (e.g., 2:3:1:4 by volume).

• All electrolyte preparation should be conducted in an argon-filled glovebox with water and oxygen levels below 0.5 ppm to prevent contamination.

Electrochemical Cell Assembly

• A three-electrode setup is typically used for cyclic voltammetry measurements.

• Working Electrode: A platinum (Pt) microelectrode is commonly used as the working electrode.

• Counter and Reference Electrodes: Lithium metal foil is typically used for both the counter and reference electrodes.

• Assemble the electrodes in an electrochemical cell inside the glovebox.

Cyclic Voltammetry Measurement

• Connect the electrochemical cell to a potentiostat.

• Purging: Although the cell is assembled in a glovebox, ensure no residual oxygen is dissolved in the electrolyte.

• CV Parameters:

  • Potential Window: Set a wide potential range to determine the full electrochemical window, for instance, from the open-circuit voltage (OCV) to a high potential such as 6.0 V vs. Li/Li⁺.

  • Scan Rate: Use a slow scan rate, typically 5 mV s⁻¹, to allow for the observation of diffusion-controlled processes.[3]

  • Initial Scan Direction: Start the scan in the anodic (positive) direction from the OCV.

• Run the cyclic voltammetry experiment for a specified number of cycles (e.g., 1-3 cycles).

• The anodic stability limit is typically defined as the potential at which a significant increase in the anodic current is observed.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the cyclic voltammetry experiment described above.

Caption: Workflow for Cyclic Voltammetry of TTE Electrolytes.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. eprints.nottingham.ac.uk [eprints.nottingham.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Note: Probing the Electrode-Electrolyte Interface with XPS Analysis of "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" as a Battery Electrolyte Additive

Audience: Researchers, scientists, and drug development professionals.

Introduction

The development of next-generation lithium-ion batteries with higher energy densities, longer cycle life, and improved safety profiles is critically dependent on the composition and stability of the solid electrolyte interphase (SEI) and cathode electrolyte interphase (CEI). Fluorinated ether compounds are a promising class of electrolyte additives designed to enhance battery performance by forming robust and protective interfacial layers on both the anode and cathode. This application note details the use of X-ray Photoelectron Spectroscopy (XPS) to characterize the surface chemistry of electrodes cycled with an electrolyte containing "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" as an additive. XPS provides crucial insights into the elemental composition and chemical states of the species that constitute the SEI and CEI, thereby elucidating the role of the additive in interfacial film formation.

While direct XPS studies on "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" are not extensively available in public literature, this document outlines a representative protocol and expected data based on studies of structurally similar fluorinated ether additives.[1][2][3]

Experimental Protocols

Cell Assembly and Cycling

A rigorous and well-documented procedure for cell assembly and cycling is paramount for obtaining meaningful and reproducible XPS results.

Materials and Equipment:

• Anode: Graphite or Silicon-based electrode

• Cathode: LiNixMnyCozO2 (NMC) or LiFePO4 (LFP)

• Separator: Celgard or similar microporous membrane

• Electrolyte: Standard carbonate-based electrolyte (e.g., 1 M LiPF6 in ethylene carbonate/diethyl carbonate (EC/DEC)) with and without the addition of "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" (concentration typically 1-5 wt%).

• Coin cells (e.g., CR2032) or pouch cells.

• Battery cycler.

• Argon-filled glovebox.

Procedure:

• All cell components are dried under vacuum at appropriate temperatures (e.g., electrodes at 120°C, separator at 70°C) for at least 12 hours before being transferred into an argon-filled glovebox.

• Coin cells or pouch cells are assembled in the glovebox.

• The cells undergo a formation cycle at a low C-rate (e.g., C/20) to form an initial SEI layer.[4]

• Subsequent galvanostatic cycling is performed for a desired number of cycles (e.g., 50-100 cycles) at a moderate C-rate (e.g., C/5) within a defined voltage window.

• After cycling, the cells are carefully disassembled inside the argon-filled glovebox.

• The electrodes are gently rinsed with a high-purity solvent (e.g., dimethyl carbonate) to remove residual electrolyte and then dried under vacuum.

• The dried electrodes are mounted on an XPS sample holder and sealed in an airtight transfer vessel to prevent air exposure before analysis.

XPS Analysis

Instrumentation:

• A commercially available XPS instrument equipped with a monochromatic Al Kα or Mg Kα X-ray source.

• An ion gun (e.g., Ar+) for depth profiling.

Data Acquisition Parameters:

• Survey Scans: Acquired over a broad binding energy range (e.g., 0-1200 eV) to identify all elements present on the electrode surface.

• High-Resolution Scans: Acquired for specific elements of interest (e.g., C 1s, O 1s, F 1s, Li 1s, P 2p, and Si 2p for silicon anodes) to determine their chemical states and bonding environments.

• Charge Neutralization: A low-energy electron flood gun or ion gun is used to compensate for surface charging, which is common for insulating SEI/CEI layers.

• Depth Profiling: The surface is intermittently sputtered with an ion beam to analyze the composition as a function of depth, providing insights into the structure of the interfacial layers.[1]

Data Presentation

The quantitative data obtained from XPS analysis is crucial for comparing the effects of the fluorinated ether additive. The following tables present hypothetical, yet representative, atomic concentrations on the surface of graphite anodes and NMC cathodes after 100 cycles.

Table 1: Surface Atomic Concentration (%) on Graphite Anode after 100 Cycles

Element	Baseline Electrolyte	Electrolyte with Additive
C	45	35
O	30	25
F	10	25
Li	12	13
P	3	2

Table 2: Surface Atomic Concentration (%) on NMC Cathode after 100 Cycles

Element	Baseline Electrolyte	Electrolyte with Additive
C	20	15
O	50	45
F	5	20
Li	15	12
P	5	3
Ni	2	2
Mn	2	2
Co	1	1

Interpretation of Results

The XPS spectra provide detailed chemical information. For instance, the high-resolution F 1s spectrum is expected to show a significant increase in the LiF component for the electrode cycled with the fluorinated additive, indicating its decomposition and contribution to a more robust, LiF-rich SEI/CEI.[5] The C 1s spectrum can differentiate between carbonate species from electrolyte decomposition and fluorinated carbon species originating from the additive.

Visualization of Experimental Workflow

Caption: Experimental workflow for XPS analysis of cycled battery electrodes.

Signaling Pathways and Logical Relationships

The addition of "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" is hypothesized to influence the SEI and CEI formation pathways, leading to improved battery performance.

Caption: Hypothesized mechanism of the fluorinated additive in improving battery performance.

Conclusion

XPS is an indispensable technique for characterizing the intricate surface chemistry of battery electrodes. By following a meticulous experimental protocol, researchers can gain valuable insights into the composition and structure of the SEI and CEI. The use of fluorinated ether additives like "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" is anticipated to promote the formation of a stable, fluorine-rich interphase, which is critical for advancing lithium-ion battery technology. The protocols and expected outcomes detailed in this application note provide a framework for investigating the role of novel electrolyte additives in enhancing battery performance and longevity.

References

• 1. XPS Insights of Fluorinated Ether Electrolyte for High Voltage Li Metal Batteries [phi.com]
• 2. Inorganic/organic composite fluorinated interphase layers for stabilizing ether-based electrolyte in high-voltage lithium metal batteries - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 3. pnas.org [pnas.org]
• 4. diva-portal.org [diva-portal.org]
• 5. researchgate.net [researchgate.net]

Application of Fluorinated Ethers in Lithium-Sulfur Batteries: A Focus on 1,1,2,2-Tetrafluoroethyl 2,2,3,3-tetrafluoropropylether (TTE)

Introduction

Lithium-sulfur (Li-S) batteries are a promising next-generation energy storage technology due to their high theoretical energy density and the low cost of sulfur. However, their practical application has been hindered by several challenges, most notably the "polysulfide shuttle" effect. This phenomenon involves the dissolution of intermediate lithium polysulfides (LiPS) into the electrolyte and their subsequent migration to the lithium anode, leading to active material loss, low coulombic efficiency, and rapid capacity fading. The use of fluorinated ether electrolytes, such as 1,1,2,2-Tetrafluoroethyl 2,2,3,3-tetrafluoropropylether (TTE), has emerged as a key strategy to mitigate these issues. This document provides detailed application notes and protocols for the use of TTE in Li-S battery research. While the specific compound "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" was not prominently found in the literature, TTE, also known as 1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane, is a closely related and extensively studied alternative.[1][2][3][4][5][6][7]

Mechanism of Action

TTE, as a co-solvent in Li-S battery electrolytes, primarily functions to suppress the polysulfide shuttle effect.[1] This is achieved through several mechanisms:

• Reduced Polysulfide Solubility: The fluorinated nature of TTE lowers the solubility of LiPS in the electrolyte, physically limiting their diffusion to the anode.[8]

• Micelle-like Solvation: TTE can induce the formation of micelle-like structures around the lithium ions. This unique solvation environment hinders the dissolution of polysulfides while still allowing for efficient Li+ transport.

• Stable Solid Electrolyte Interphase (SEI) Formation: TTE participates in the formation of a stable and uniform SEI layer on the lithium anode.[1][9] This protective layer prevents direct contact between the dissolved polysulfides and the lithium metal, further inhibiting parasitic reactions.[9]

Data Presentation

The following tables summarize the quantitative data on the performance of Li-S batteries utilizing TTE-based electrolytes.

Table 1: Electrochemical Performance of Li-S Cells with TTE-based Electrolyte

Electrolyte Composition	Initial Discharge Capacity (mAh g⁻¹)	Capacity Retention	Coulombic Efficiency (%)	Reference
0.5M LiTFSI in F₃EO₁/TTE (1:5 v/v)	1395	71.9% over 100 cycles	>99.5	[10]
1.0 M LiTFSI in DOL/TTE (various ratios)	Varies with ratio	Improved with TTE addition	Significantly improved	[11]

Table 2: Properties of 1,1,2,2-Tetrafluoroethyl 2,2,3,3-tetrafluoropropylether (TTE)

Property	Value	Reference
Chemical Formula	C₅H₄F₈O	[1]
Molecular Weight	232.07 g/mol	[1]
Boiling Point	92 °C	[1]
Density	1.54 g/mL	[1]
Purity (Battery Grade)	≥99%	[1]

Experimental Protocols

Electrolyte Preparation

A common electrolyte formulation involves using TTE as a co-solvent with another ether, such as 1,3-dioxolane (DOL), and a lithium salt, typically lithium bis(trifluoromethanesulfonyl)imide (LiTFSI).

Materials:

• 1,1,2,2-Tetrafluoroethyl 2,2,3,3-tetrafluoropropylether (TTE), battery grade (≥99%)

• 1,3-dioxolane (DOL), anhydrous

• Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI), battery grade

• Anhydrous solvents for cleaning (e.g., dimethyl carbonate)

• Argon-filled glovebox with H₂O and O₂ levels < 0.1 ppm

Procedure:

• Dry LiTFSI salt at 120-140°C under vacuum for at least 12 hours before use.[8][12]

• Store TTE and DOL over molecular sieves inside the glovebox to ensure they are anhydrous.

• Inside the glovebox, prepare the desired electrolyte volume by mixing TTE and DOL in the desired volumetric ratio (e.g., 1:1 v/v).

• Slowly dissolve the pre-weighed LiTFSI salt into the solvent mixture to achieve the target concentration (e.g., 1.0 M).

• Stir the solution at room temperature until the salt is completely dissolved.

• Store the prepared electrolyte in a sealed container inside the glovebox.

Sulfur Cathode Preparation

Materials:

• Sulfur powder

• Conductive carbon (e.g., Super P, Ketjenblack)

• Binder (e.g., polyvinylidene fluoride - PVDF, carboxymethyl cellulose - CMC)

• Solvent for binder (e.g., N-methyl-2-pyrrolidone - NMP for PVDF)

• Aluminum foil (current collector)

Procedure:

• Prepare a slurry by mixing sulfur powder, conductive carbon, and binder in a specific weight ratio (e.g., 70:20:10) in the appropriate solvent.

• Homogenize the slurry using a planetary mixer or a magnetic stirrer for several hours.

• Cast the slurry onto the aluminum foil using a doctor blade to a desired thickness.

• Dry the coated foil in a vacuum oven at 50-60°C for at least 12 hours to remove the solvent.

• Punch out circular electrodes of the desired diameter (e.g., 12 mm).

• Measure the mass loading of sulfur on the electrode.

Li-S Cell Assembly (CR2032 Coin Cell)

Materials:

• Sulfur cathode

• Lithium metal foil (anode)

• Separator (e.g., Celgard 2400)

• TTE-based electrolyte

• CR2032 coin cell components (casings, spacers, springs)

• Crimping machine

Procedure:

• Bring all components into an argon-filled glovebox.

• Place the sulfur cathode at the bottom of the coin cell casing.

• Add a few drops of the TTE-based electrolyte onto the cathode surface to ensure it is well-wetted.

• Place the separator on top of the cathode.

• Add a few more drops of the electrolyte onto the separator.

• Place the lithium metal anode on top of the separator.

• Add a spacer and a spring on top of the anode.

• Carefully place the top casing and crimp the coin cell using a crimping machine to ensure a hermetic seal.[10]

Electrochemical Measurements

Equipment:

• Battery cycler (e.g., Maccor, Arbin)

• Electrochemical impedance spectroscopy (EIS) analyzer

Procedures:

• Galvanostatic Cycling:

  • Cycle the assembled Li-S cells at a constant current within a specific voltage window (e.g., 1.5-3.0 V vs. Li/Li⁺).[8][12]

  • Perform cycling at different C-rates (e.g., C/10, C/5, 1C, where 1C = 1675 mA g⁻¹) to evaluate the rate capability.[10]

  • Record the discharge/charge capacities, coulombic efficiency, and cycle life.

• Cyclic Voltammetry (CV):

  • Scan the cell at a slow scan rate (e.g., 0.1 mV s⁻¹) within the operating voltage window to identify the redox peaks corresponding to the polysulfide conversion reactions.

• Electrochemical Impedance Spectroscopy (EIS):

  • Measure the impedance of the cell at different states of charge/discharge to analyze the charge transfer resistance and other interfacial properties.

Mandatory Visualizations

Caption: Experimental workflow for Li-S battery fabrication and testing.

Caption: Mechanism of polysulfide shuttle suppression by TTE.

References

• 1. 1,1,2,2-Tetrafluoroethyl 2,2,3,3-tetrafluoropropylether ≥99%, <=100 ppm acid, battery grade | Sigma-Aldrich [sigmaaldrich.com]
• 2. 16627-68-2 | 1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane [fluoromart.com]
• 3. CAS 16627-68-2 | 2107-3-56 | MDL MFCD00155961 | 1,1,2,2-Tetrafluoroethyl 2,2,3,3-tetrafluoropropyl ether, battery grade | SynQuest Laboratories [synquestlabs.com]
• 4. americanelements.com [americanelements.com]
• 5. Propane, 1,1,2,2-tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)- [webbook.nist.gov]
• 6. 1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane | C5H4F8O | CID 2776662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Understanding the effect of a fluorinated ether on the performance of lithium-sulfur batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | A Micelle Electrolyte Enabled by Fluorinated Ether Additives for Polysulfide Suppression and Li Metal Stabilization in Li-S Battery [frontiersin.org]
• 11. me.psu.edu [me.psu.edu]
• 12. publications.lib.chalmers.se [publications.lib.chalmers.se]

Technical Notes & Optimization

Improving ionic conductivity of "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" based electrolytes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working to improve the ionic conductivity of electrolytes based on fluorinated ethers, with a focus on compounds structurally similar to "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane". Due to the limited specific data on this particular compound, this guide addresses the broader class of hydrofluoroether (HFE) electrolytes, offering insights into optimizing their performance for applications such as high-voltage lithium-ion batteries.

Troubleshooting Guide: Low Ionic Conductivity

Low ionic conductivity is a common challenge when working with fluorinated ether-based electrolytes. This guide provides a systematic approach to diagnosing and resolving this issue.

dot

Technical Support Center: Degradation of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane in Batteries

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane as a component in battery electrolytes. The information is designed to address potential issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the expected role of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane in a lithium-ion battery electrolyte?

A1: 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane is a hydrofluoroether (HFE) solvent. HFEs are investigated in lithium-ion batteries to enhance the electrochemical stability of the electrolyte, particularly its resistance to oxidation at high voltages.[1][2] The fluorination of ether solvents is a strategy to improve this stability, although excessive fluorination can sometimes negatively impact the electrolyte's ionic conductivity.[3] The goal is to enable stable operation with high-voltage cathodes, which can lead to higher energy densities.[2]

Q2: What are the potential degradation pathways for 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane in a battery?

A2: While specific pathways for this molecule are not extensively documented, degradation of fluorinated ethers in battery electrolytes can occur through several mechanisms:

• Electrochemical Reduction (Anode): At the negative electrode, the ether may be reductively cleaved, potentially contributing to the formation of the solid electrolyte interphase (SEI). This process can involve the breaking of C-O or C-F bonds.

• Electrochemical Oxidation (Cathode): At the positive electrode, especially at high potentials, the molecule can undergo oxidation. This may lead to the generation of various byproducts and gas evolution.[4]

• Chemical Reaction with Electrode Materials: The ether could react directly with the highly reactive surfaces of the anode or cathode materials.

• Thermal Decomposition: At elevated temperatures, the molecule can thermally decompose. The thermal decomposition of fluorinated compounds can lead to the generation of hazardous substances like hydrogen fluoride.[5]

Q3: What gases might be evolved during the degradation of an electrolyte containing 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane?

A3: Gas evolution is a common indicator of electrolyte degradation in lithium-ion batteries.[6] While specific to the overall electrolyte composition, potential gases from the degradation of a fluorinated ether could include:

• Hydrogen (H₂): Often from trace water reduction or decomposition of organic components.[4]

• Carbon Monoxide (CO) and Carbon Dioxide (CO₂): Resulting from the oxidation of the organic solvent at the cathode.[4]

• Hydrocarbons (e.g., Ethylene - C₂H₄): Can be formed from the reduction of electrolyte components at the anode.[4]

• Fluorinated Gases: Depending on the degradation pathway, volatile fluorinated compounds could be produced.

Troubleshooting Guide

Observed Issue	Potential Cause	Suggested Troubleshooting Steps
Rapid capacity fade in the initial cycles.	Unstable Solid Electrolyte Interphase (SEI) formation. The fluorinated ether may not be effectively participating in the formation of a stable SEI, or its decomposition products are detrimental.	1. Analyze SEI Composition: Use techniques like X-ray Photoelectron Spectroscopy (XPS) to analyze the surface of the anode after cycling to understand the composition of the SEI. 2. Introduce SEI-forming additives: Consider adding small amounts of known SEI-forming additives like Fluoroethylene Carbonate (FEC) or Vinylene Carbonate (VC) to the electrolyte.
Poor ionic conductivity of the electrolyte.	The high degree of fluorination in the ether solvent can reduce its ability to dissolve lithium salts and solvate lithium ions, leading to lower conductivity.[1]	1. Measure Ionic Conductivity: Use electrochemical impedance spectroscopy (EIS) to determine the bulk ionic conductivity of the electrolyte. 2. Co-solvent Strategy: Blend the fluorinated ether with a co-solvent that has higher solvating power and ionic conductivity, such as ethylene carbonate (EC) or dimethyl carbonate (DMC).
Gas evolution and cell swelling, especially at high voltages.	Oxidative decomposition of the fluorinated ether at the cathode.	1. In-situ Gas Analysis: Employ techniques like Differential Electrochemical Mass Spectrometry (DEMS) or On-line Electrochemical Mass Spectrometry (OEMS) to identify the evolved gases during cycling.[7] 2. Linear Sweep Voltammetry (LSV): Perform LSV on a new cell to determine the oxidative stability window of the electrolyte.
Increased cell impedance over cycling.	Continuous electrolyte degradation leading to the growth of a resistive layer on the electrodes.	1. Electrochemical Impedance Spectroscopy (EIS): Monitor the evolution of the cell's impedance at different cycle numbers. 2. Post-mortem Analysis: Disassemble the cell after cycling and visually inspect the electrodes. Use techniques like Scanning Electron Microscopy (SEM) to observe any morphological changes.
Evidence of thermal runaway or exothermic reactions at elevated temperatures.	Thermal decomposition of the fluorinated ether, potentially catalyzed by other cell components.	1. Differential Scanning Calorimetry (DSC): Analyze the thermal stability of the electrolyte in the presence of electrode materials to identify exothermic decomposition temperatures. 2. Accelerating Rate Calorimetry (ARC): Use ARC to study the thermal runaway behavior of the full cell.

Experimental Protocols

Protocol 1: Determination of Oxidative Stability via Linear Sweep Voltammetry (LSV)

• Cell Assembly: Assemble a three-electrode cell in an argon-filled glovebox. Use a lithium metal foil as both the counter and reference electrodes, and a glassy carbon or platinum electrode as the working electrode.

• Electrolyte Preparation: Prepare the electrolyte by dissolving a lithium salt (e.g., 1 M LiPF₆) in a solution of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane, potentially with co-solvents.

• LSV Measurement: Use a potentiostat to scan the potential of the working electrode from the open-circuit voltage to a high potential (e.g., 6.0 V vs. Li/Li⁺) at a slow scan rate (e.g., 1 mV/s).

• Data Analysis: The onset potential of a significant increase in current indicates the start of electrolyte oxidation.

Protocol 2: Analysis of Gaseous Degradation Products using Gas Chromatography-Mass Spectrometry (GC-MS)

• Cell Cycling: Cycle a test cell (e.g., a coin cell) under the desired conditions (e.g., high voltage, elevated temperature) for a specific number of cycles.

• Gas Extraction: In a controlled environment (e.g., an argon-filled glovebox), carefully puncture the cell casing to release the internal gases into a sealed vial.

• GC-MS Analysis: Inject a sample of the collected gas from the vial into a GC-MS system.

• Component Identification: Use the mass spectra to identify the different gaseous components based on their fragmentation patterns and comparison to a spectral library.

Visualizing Degradation Pathways and Workflows

Caption: Hypothetical degradation pathways at the anode and cathode.

Caption: A typical experimental workflow for studying electrolyte degradation.

References

• 1. Terminally fluorinated glycol ether electrolyte for lithium metal batteries (Journal Article) | OSTI.GOV [osti.gov]
• 2. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 3. researchgate.net [researchgate.net]
• 4. Probing Degradation in Lithium Ion Batteries with On‐Chip Electrochemistry Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. synquestlabs.com [synquestlabs.com]
• 6. bcc.bas.bg [bcc.bas.bg]
• 7. escholarship.org [escholarship.org]

Technical Support Center: 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane in Lithium Metal Batteries

Disclaimer: Direct experimental data on the side reactions of "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" with lithium metal anodes is not extensively available in published literature. The following troubleshooting guides and FAQs have been constructed based on established principles and data from structurally similar hydrofluoroethers (HFEs) used in lithium metal battery electrolytes. The proposed reaction mechanisms and troubleshooting steps are therefore predictive and should be used as a scientific guide for experimental investigation.

Frequently Asked Questions (FAQs)

Q1: What is the expected role of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane in a lithium metal battery electrolyte?

A1: 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane is a hydrofluoroether (HFE) expected to function as a co-solvent or additive in electrolytes for lithium metal batteries. Due to the presence of fluorine atoms, it is anticipated to enhance the oxidative stability of the electrolyte, making it more suitable for use with high-voltage cathodes.[1][2] Furthermore, its interaction with the lithium metal anode is predicted to contribute to the formation of a stable Solid Electrolyte Interphase (SEI), which is critical for suppressing lithium dendrite growth and improving cycling efficiency.[3][4]

Q2: What are the likely side reactions of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane on the lithium metal anode?

A2: The primary side reaction is expected to be reductive decomposition on the surface of the highly reactive lithium metal anode. This process likely involves the cleavage of C-F and C-O bonds. A key reaction is defluorination, where fluorine atoms are stripped from the molecule to react with lithium, forming lithium fluoride (LiF).[4][5] This in-situ formation of LiF is highly desirable as it is a key component of a stable SEI.[6] The remaining organic fragments may also be incorporated into the SEI.

Q3: What is the Solid Electrolyte Interphase (SEI) and why is it important?

A3: The SEI is a passivation layer that forms on the anode surface from the decomposition products of the electrolyte during the initial charging cycles.[7] A well-formed SEI is electronically insulating but ionically conducting, allowing Li⁺ ions to pass through while preventing further electrolyte decomposition.[8] An ideal SEI, often rich in inorganic components like LiF from the decomposition of fluorinated solvents, is mechanically robust and uniform, which helps to prevent the growth of lithium dendrites and ensures high Coulombic efficiency and a long cycle life for the battery.[9][10]

Q4: How can I characterize the SEI formed from this HFE?

A4: The composition and morphology of the SEI can be characterized using various surface-sensitive techniques. X-ray Photoelectron Spectroscopy (XPS) is a powerful tool for identifying the chemical components of the SEI, such as LiF and other organic or inorganic species.[5][9][11] XPS depth profiling, which involves sputtering away layers of the SEI, can provide information about its layered structure.[10] Other techniques like Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) can be used to study the surface morphology of the lithium anode after cycling.

Troubleshooting Guides

Issue 1: Low and Unstable Coulombic Efficiency (CE) in Li||Cu Cells

• Question: My Li||Cu half-cells using an electrolyte with 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane show a low initial CE (<95%) and it does not stabilize over subsequent cycles. What could be the cause?

• Answer:

  • Potential Cause 1: Incomplete SEI Formation. The initial cycles are critical for forming a stable SEI. Insufficient formation can lead to continuous electrolyte decomposition, consuming active lithium and lowering the CE. The decomposition of the HFE may be too slow or form a porous, non-passivating layer.

  • Potential Cause 2: Unfavorable Decomposition Pathway. Instead of forming a dense, LiF-rich SEI, the HFE might be decomposing into soluble organic species that do not effectively protect the lithium surface. This leads to continuous side reactions.

  • Troubleshooting Steps:

    • Optimize Formation Protocol: Try a lower current density for the initial formation cycles to allow for a more ordered and dense SEI to form.

    • Introduce Additives: Consider adding a small amount of a film-forming additive like fluoroethylene carbonate (FEC), which is known to synergistically help in creating a robust SEI.[12]

    • Characterize the SEI: Use XPS to analyze the composition of the SEI. A low fluorine content might indicate that the desired defluorination reaction is not occurring efficiently.[6][9]

Issue 2: Increasing Overpotential and Cell Impedance During Cycling

• Question: I am observing a steady increase in the voltage hysteresis (overpotential) in my Li||Li symmetric cells and rising impedance as measured by Electrochemical Impedance Spectroscopy (EIS). Why is this happening?

• Answer:

  • Potential Cause 1: Thick or Resistive SEI Growth. Continuous, slow decomposition of the HFE and other electrolyte components can lead to the thickening of the SEI layer over many cycles. If the SEI components have low ionic conductivity, this will increase the overall cell impedance and overpotential.

  • Potential Cause 2: "Dead" Lithium Formation. An unstable SEI can lead to the formation of electrically isolated or "dead" lithium during stripping, which contributes to increased impedance and capacity loss.

  • Troubleshooting Steps:

    • Perform Post-Cycling Analysis: Disassemble the cell in an argon-filled glovebox and analyze the lithium anode surface with SEM to look for signs of excessive SEI growth or porous, mossy lithium deposits.

    • EIS Analysis: Monitor the evolution of the charge-transfer and SEI resistance from your EIS data over cycling. A rapid increase points to unstable interfacial chemistry.

    • Modify Electrolyte Concentration: The concentration of the lithium salt can influence the solvation structure and the subsequent decomposition pathways. Experiment with different salt concentrations to see if it stabilizes the interface.

Quantitative Data (Based on Analogous Hydrofluoroethers)

The following table presents typical performance metrics for electrolytes containing hydrofluoroethers (HFEs) similar to 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane. This data is for comparative purposes to establish a baseline for your experiments.

Parameter	Standard Carbonate Electrolyte	HFE-Containing Electrolyte	Reference
Avg. Coulombic Efficiency (Li	Cu)	~96-98%
Li	Li Symmetric Cell Lifespan (1 mA/cm²)	< 200 hours
Interfacial Resistance (Post-Cycling)	High and increasing	Low and stable	[10]
Oxidative Stability (vs Li/Li⁺)	~4.2 - 4.5 V	> 5.0 V	[12][13]

Experimental Protocols

Protocol 1: Evaluation of Coulombic Efficiency in a Li||Cu Half-Cell

• Cell Assembly: Assemble CR2032-type coin cells in an argon-filled glovebox. Use a copper foil as the working electrode, a lithium metal foil as the counter/reference electrode, and a polypropylene separator.

• Electrolyte Preparation: Prepare the electrolyte by dissolving the desired lithium salt (e.g., 1.0 M LiFSI) in a solvent mixture containing 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane.

• Formation Cycle: Plate a fixed capacity of lithium (e.g., 1.0 mAh/cm²) onto the copper foil at a low current density (e.g., 0.5 mA/cm²).

• Cycling: Strip the plated lithium until a cutoff voltage (e.g., 1.0 V) is reached. The stripping capacity is recorded.

• Calculation: The Coulombic Efficiency for each cycle is calculated as (Stripping Capacity / Plating Capacity) x 100%.

• Analysis: Plot the CE over 50-100 cycles. A stable and high CE (ideally >99%) indicates good performance.

Protocol 2: Post-Cycling XPS Analysis of the SEI

• Cell Cycling: Cycle a Li||Cu or Li||Li symmetric cell for a predetermined number of cycles (e.g., 10-50 cycles).

• Cell Disassembly: Carefully disassemble the cell inside an argon-filled glovebox to prevent atmospheric contamination of the reactive lithium surface.

• Sample Rinsing: Gently rinse the lithium anode with a high-volatility, anhydrous solvent (e.g., dimethyl carbonate) to remove residual electrolyte salt.

• Sample Transfer: Transfer the rinsed anode to the XPS instrument using an airtight vacuum transfer vessel to avoid exposure to air.

• XPS Measurement: Acquire high-resolution spectra for the F 1s, C 1s, O 1s, and Li 1s regions. The presence of a strong peak at ~685 eV in the F 1s spectrum is characteristic of LiF.[5][6]

• (Optional) Depth Profiling: Use an argon ion gun to sputter the surface and repeat the spectral acquisition at various depths to understand the compositional profile of the SEI.

Visualizations

References

• 1. Terminally fluorinated glycol ether electrolyte for lithium metal batteries (Journal Article) | OSTI.GOV [osti.gov]
• 2. researchgate.net [researchgate.net]
• 3. Molecular Design of Mono-Fluorinated Ether-Based Electrolyte for All-Climate Lithium-Ion Batteries and Lithium-Metal Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Electrolyte design combining fluoro- with cyano-substitution solvents for anode-free Li metal batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. XPS Insights of Fluorinated Ether Electrolyte for High Voltage Li Metal Batteries [phi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Optimizing the concentration of "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" in electrolytes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" and other novel fluorinated ethers in electrolyte formulations. The following information is based on best practices and findings from research on similar fluorinated ether-based electrolytes.

Frequently Asked Questions (FAQs)

Q1: What are the primary benefits of using fluorinated ethers like "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" in lithium battery electrolytes?

Fluorinated ethers are a promising class of co-solvents or additives in electrolytes for next-generation lithium batteries.[1][2][3] Their primary advantages include:

• Wide Operating Temperature Range: They can enable stable battery cycling in extreme conditions, from as low as -60°C to as high as 60°C.[1][2]

• Improved Safety: Many fluorinated ethers are non-flammable, which can significantly enhance the safety of lithium-ion cells.[4]

• Enhanced Performance: Optimized concentrations can lead to longer cycle life, better rate capability, and higher energy density.[1][2]

• Stable Electrode-Electrolyte Interphases: They can contribute to the formation of a stable solid-electrolyte interphase (SEI) on the anode and a cathode-electrolyte interphase (CEI), which is crucial for long-term battery stability.[5][6]

Q2: How does the concentration of "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" affect electrolyte properties?

The concentration of a fluorinated ether is a critical parameter that influences several key electrolyte properties:

• Ionic Conductivity: While fluorinated ethers can enhance stability, they often have lower dielectric constants and solvating power than traditional carbonate solvents, which can lead to a decrease in ionic conductivity at higher concentrations.

• Viscosity: Fluorinated ethers can have varying effects on the overall viscosity of the electrolyte, which in turn impacts ion transport.[4]

• Li+ Solvation Environment: The concentration of the fluorinated ether alters the solvation shell of the lithium ions, which can impact desolvation kinetics at the electrode surface and influence the composition of the SEI.[7]

Q3: What are "Localized High-Concentration Electrolytes" (LHCEs) and how do they relate to fluorinated ethers?

Localized high-concentration electrolytes are a specific type of electrolyte formulation where a high concentration of lithium salt is dissolved in a primary solvent, and then a "diluent" is added.[7] Fluorinated ethers like "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" are often used as these diluents.[5][7] The diluent does not strongly solvate the lithium salt, creating localized areas of high salt concentration and leading to a unique Li+ solvation structure that can enhance battery performance.[7]

Troubleshooting Guides

Issue 1: Low Ionic Conductivity

Symptom	Possible Cause	Suggested Solution
Poor rate capability, high internal resistance.	High concentration of the fluorinated ether is increasing viscosity and reducing ion mobility.	Systematically decrease the volume percentage of "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" and measure the ionic conductivity at each concentration. Identify the optimal concentration that balances stability gains with acceptable conductivity. Consider adding a co-solvent with a high dielectric constant.

Issue 2: Poor Cycling Stability / Capacity Fade

Symptom	Possible Cause	Suggested Solution
Rapid drop in capacity over a few cycles.	1. Unstable Solid-Electrolyte Interphase (SEI) formation.2. Continuous electrolyte decomposition.	1. Vary the concentration of the fluorinated ether to find an optimal window for stable SEI formation. 2. Introduce film-forming additives like fluoroethylene carbonate (FEC) or vinylene carbonate (VC) to promote the formation of a more robust SEI.[8] 3. Characterize the SEI using techniques like XPS and SEM to understand its composition and morphology at different fluorinated ether concentrations.

Issue 3: Limited Low-Temperature Performance

Symptom	Possible Cause	Suggested Solution
Significant capacity loss and increased polarization at sub-zero temperatures.	1. Increased electrolyte viscosity at low temperatures.2. High Li+ desolvation energy barrier.	1. Optimize the concentration of the fluorinated ether to minimize viscosity at the target low temperature.[4] 2. Consider using a lithium salt with a lower lattice energy, such as lithium bis(fluorosulfonyl)imide (LiFSI), which can improve low-temperature performance.[5] 3. Synthesize a fluorinated ether with a molecular structure that enhances Li+ transport at low temperatures.[9]

Experimental Protocols

Protocol 1: Determining Optimal Fluorinated Ether Concentration

• Electrolyte Preparation: Prepare a series of electrolytes with varying volume percentages of "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" in a baseline electrolyte (e.g., 1 M LiPF6 in EC:DMC 1:1 v/v). For example, prepare concentrations of 10%, 20%, 30%, 40%, and 50%.

• Ionic Conductivity Measurement:

  • Assemble a conductivity cell with two platinum electrodes.

  • Measure the impedance of the cell filled with each electrolyte formulation using electrochemical impedance spectroscopy (EIS).

  • Calculate the ionic conductivity from the resistance obtained from the Nyquist plot.

• Electrochemical Window Measurement:

  • Use a three-electrode setup with a lithium metal reference and counter electrode, and a stainless steel working electrode.

  • Perform linear sweep voltammetry (LSV) to determine the anodic and cathodic stability limits of each electrolyte.

• Cell Assembly and Cycling:

  • Assemble coin cells (e.g., Li||NMC811) with each electrolyte formulation.[1][2]

  • Perform galvanostatic cycling at various C-rates to evaluate the rate capability and long-term cycling stability.

Protocol 2: Characterization of the Solid-Electrolyte Interphase (SEI)

• Cell Cycling: Cycle cells with the optimized electrolyte for a set number of cycles (e.g., 10, 50, 100 cycles).

• Cell Disassembly: Carefully disassemble the cells in an argon-filled glovebox.

• Electrode Harvesting and Rinsing: Gently rinse the anode with a volatile solvent (e.g., dimethyl carbonate) to remove residual electrolyte.

• Surface Analysis:

  • X-ray Photoelectron Spectroscopy (XPS): To determine the chemical composition of the SEI.

  • Scanning Electron Microscopy (SEM): To visualize the morphology of the SEI.

Data Presentation

Table 1: Effect of Fluorinated Ether Concentration on Electrolyte Properties

Concentration of "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" (vol%)	Ionic Conductivity (mS/cm)	Viscosity (mPa·s)	Electrochemical Window (V)
0 (Baseline)	[Insert Data]	[Insert Data]	[Insert Data]
10	[Insert Data]	[Insert Data]	[Insert Data]
20	[Insert Data]	[Insert Data]	[Insert Data]
30	[Insert Data]	[Insert Data]	[Insert Data]
40	[Insert Data]	[Insert Data]	[Insert Data]
50	[Insert Data]	[Insert Data]	[Insert Data]

Table 2: Electrochemical Performance Summary

Concentration of "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" (vol%)	Initial Coulombic Efficiency (%)	Capacity Retention after 100 Cycles (%)	Rate Capability (Capacity at 5C / Capacity at 0.1C)
0 (Baseline)	[Insert Data]	[Insert Data]	[Insert Data]
10	[Insert Data]	[Insert Data]	[Insert Data]
20	[Insert Data]	[Insert Data]	[Insert Data]
30	[Insert Data]	[Insert Data]	[Insert Data]
40	[Insert Data]	[Insert Data]	[Insert Data]
50	[Insert Data]	[Insert Data]	[Insert Data]

Visualizations

Caption: Workflow for optimizing fluorinated ether concentration in electrolytes.

Caption: Troubleshooting logic for common issues in fluorinated ether electrolytes.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Molecular Structure Optimization of Fluorinated Ether Electrolyte for All Temperature Fast Charging Lithium-Ion Battery - ETI [energytech.pme.uchicago.edu]
• 3. [PDF] Molecular Structure Optimization of Fluorinated Ether Electrolyte for All Temperature Fast Charging Lithium-Ion Battery | Semantic Scholar [semanticscholar.org]
• 4. Selecting the Optimal Fluorinated Ether Co-Solvent for Lithium Metal Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A Fluorinated Ether Electrolyte Enabled High Performance Prelithiated Graphite/Sulfur Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Molecular Design of Mono-Fluorinated Ether-Based Electrolyte for All-Climate Lithium-Ion Batteries and Lithium-Metal Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Use of 1,1,2,2-tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE) in Preventing Gas Generation in Batteries

Note on the compound: Initial searches for "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" did not yield relevant results for battery applications. However, significant research exists for a similarly structured fluorinated ether, 1,1,2,2-tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE) , used for the same purpose. This guide focuses on TTE, a widely studied compound for suppressing gas generation and improving battery performance.

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers and scientists using TTE as an electrolyte additive or co-solvent to mitigate gas generation in lithium-ion batteries.

Troubleshooting Guide

Q1: I've added TTE to my electrolyte, but I'm still observing significant gas generation during the initial formation cycles. What could be the cause?

A1: Several factors could contribute to continued gas generation. Consider the following troubleshooting steps:

• Moisture Contamination: TTE is highly sensitive to moisture. Ensure that all components (solvents, salts, electrodes, and cell hardware) are rigorously dried before use and that cell assembly is performed in an argon-filled glovebox with very low moisture and oxygen levels (e.g., < 0.5 ppm).

• TTE Concentration: The concentration of TTE is crucial. If used as an additive, an insufficient amount (e.g., < 1 wt%) may not be enough to form a complete and stable Solid Electrolyte Interphase (SEI). If used as a co-solvent, its ratio relative to other solvents must be optimized. Start with a proven concentration from literature, such as 3 wt% as an additive, and optimize from there.

• Electrolyte Purity: Ensure you are using battery-grade TTE and other electrolyte components with low acidity and water content.[1] Impurities can lead to parasitic reactions and gas evolution.

• Formation Protocol: The initial charging protocol (formation cycle) is critical for forming a stable SEI. A slow C-rate (e.g., C/20 or C/10) is often necessary to allow the TTE to electrochemically decompose and form a uniform, protective layer.[2] Rushing this step can lead to a poorly formed, less effective SEI.

Q2: My cell's ionic conductivity has dropped significantly after adding TTE as a co-solvent. Is this normal?

A2: Yes, a decrease in ionic conductivity can be an expected trade-off. TTE has a lower dielectric constant compared to standard carbonate solvents, and its addition can increase the viscosity of the electrolyte, both of which can lead to lower ionic conductivity.[3][4]

• Mitigation Strategy: The formulation needs to be balanced. While TTE is excellent for stability, it is often mixed with other co-solvents like DMC or EMC to maintain adequate ionic conductivity.[3][5] You may need to adjust the ratios of the solvents in your formulation to find an optimal balance between stability, safety, and conductivity.

• Salt Concentration: The concentration of the lithium salt (e.g., LiPF6) may need to be re-optimized for the new solvent system to ensure sufficient charge carriers.

Q3: The cycling performance of my high-voltage cells (e.g., >4.4V) with TTE is inconsistent. Why might this be happening?

A3: Inconsistency in high-voltage applications often points to issues with the stability of the electrode-electrolyte interface.

• Cathode Crosstalk: At high voltages, transition metal dissolution from the cathode can occur, which poisons the anode SEI. While TTE helps form a protective cathode electrolyte interphase (CEI), its effectiveness can depend on the specific cathode material and the cutoff voltage.[6]

• SEI/CEI Integrity: The protective layers formed by TTE must remain stable throughout cycling. Mechanical stress (e.g., from silicon anode volume expansion) or aggressive cycling protocols can damage the SEI, exposing the electrode surface to the electrolyte and leading to renewed gas generation and performance degradation.

• Synergistic Additives: For demanding high-voltage applications, TTE is often used in conjunction with other additives like Fluoroethylene Carbonate (FEC) to create a more robust and multi-functional SEI.[3]

Q4: I am observing an increase in cell impedance after adding TTE. What are the potential causes and solutions?

A4: Increased impedance is often related to the properties of the SEI layer formed by the additive.

• SEI Thickness and Composition: A thick or overly resistive SEI layer can impede lithium-ion transport. The decomposition products of TTE contribute to the SEI, and while this layer is protective, its composition (rich in LiF) can sometimes lead to higher interfacial resistance.[7]

• Solutions:

  • Optimize Concentration: Use the minimum effective concentration of TTE to avoid building an excessively thick SEI.

  • Formation Protocol Tuning: Adjust the voltage holds and C-rates during the formation cycles to influence the morphology and composition of the SEI.

  • Electrochemical Impedance Spectroscopy (EIS): Use EIS to deconvolute the sources of impedance (e.g., SEI resistance, charge transfer resistance) to better diagnose the issue.

Frequently Asked Questions (FAQs)

Q1: What is 1,1,2,2-tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE) and why is it used in batteries?

A1: TTE is a partially fluorinated ether used as an electrolyte additive or co-solvent in lithium-ion and other battery systems.[4][8] Its primary functions are to enhance the electrochemical stability of the electrolyte, particularly at high voltages, and to help form a stable protective layer on the electrode surfaces. This protective layer, known as the Solid Electrolyte Interphase (SEI) on the anode and the Cathode Electrolyte Interphase (CEI) on the cathode, suppresses parasitic reactions between the electrode and the electrolyte, which are a major cause of gas generation, capacity fade, and safety issues.[6][8]

Q2: How does TTE suppress gas generation?

A2: TTE suppresses gas generation primarily through the formation of a robust and stable SEI and CEI.[6] During the initial charging cycles, TTE is electrochemically reduced at the anode surface and oxidized at the cathode surface. Its decomposition products, which are rich in inorganic compounds like lithium fluoride (LiF), create a dense, uniform film.[7] This film is electronically insulating but ionically conductive, effectively blocking the electrolyte solvents from reaching the electrode surface and decomposing to produce gases like H₂, C₂H₄, and CO₂.[9]

Q3: Can TTE be used with different electrode chemistries?

A3: Yes, TTE has shown effectiveness with various electrode chemistries. It is particularly beneficial for:

• High-Voltage Cathodes (e.g., NMC, LNMO): TTE's high oxidative stability (up to 5.5 V) helps prevent electrolyte decomposition at high operating voltages, improving cycle life and reducing gas swelling.[3]

• Graphite Anodes: It forms a stable SEI on graphite, enhancing long-term cycling performance.[6][8]

• Silicon-based Anodes: The robust, LiF-rich SEI formed by TTE can better withstand the large volume changes of silicon during lithiation/delithiation, improving mechanical stability and cycle life.

• Lithium Metal Anodes: TTE can help form a compact and uniform surface layer on lithium metal, suppressing dendrite growth and improving efficiency.[4][8]

Q4: What are the main advantages of using TTE over conventional carbonate electrolytes?

A4: The main advantages include:

• Improved Safety: TTE is nonflammable, which significantly reduces the overall flammability of the electrolyte, a major safety concern in lithium-ion batteries.[3][5]

• Wider Electrochemical Window: It possesses high anodic stability, allowing cells to be charged to higher voltages without rapid electrolyte degradation.[3]

• Enhanced Performance: By forming stable SEI/CEI layers, TTE leads to better capacity retention, higher coulombic efficiency, and longer cycle life.[6][10]

Q5: Are there any disadvantages to using TTE?

A5: The primary disadvantage is a potential reduction in the electrolyte's ionic conductivity, especially when used in high concentrations as a co-solvent.[3] This can impact the battery's rate capability (its ability to charge and discharge quickly). Therefore, electrolyte formulations with TTE must be carefully optimized to balance safety and stability benefits with performance metrics like power density.

Data Presentation

Table 1: Comparison of Physicochemical Properties of Base Electrolyte vs. TTE-Containing Electrolyte Data synthesized from cited literature; specific values are illustrative and depend on the exact formulation.

Property	Base Electrolyte (e.g., 1M LiPF₆ in EC/DEC)	TTE-Containing Electrolyte (e.g., 1M LiPF₆ in FEC/DMC/EMC/TTE)	Reference
Oxidative Stability	~4.5 V	> 5.0 V	[3]
Ionic Conductivity	Higher (~11 mS cm⁻¹)	Lower (~6.5 mS cm⁻¹)	[3]
Flammability	Flammable	Nonflammable or Reduced Flammability	[3][5]

Table 2: Impact of TTE Additive on Full Cell Performance (Graphite/NCM523) Illustrative performance metrics based on findings from cited research.

Performance Metric	Control Electrolyte	Electrolyte with 3 wt% TTE	Reference
Capacity Retention (after 200 cycles)	Significantly lower	Significantly higher	[6]
Coulombic Efficiency	Lower	Higher	[6]
Interfacial Impedance (after cycling)	Higher	Lower	[6]

Experimental Protocols

Protocol 1: Preparation of TTE-Containing Electrolyte

Objective: To prepare a 1 M LiPF₆ electrolyte with TTE as a co-solvent.

Materials:

• Lithium hexafluorophosphate (LiPF₆), battery grade (≥99.9%)

• Fluoroethylene carbonate (FEC), battery grade (≥99.9%, water <20 ppm)

• Dimethyl carbonate (DMC), battery grade (≥99.9%, water <20 ppm)

• Ethyl methyl carbonate (EMC), battery grade (≥99.9%, water <20 ppm)

• 1,1,2,2-tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE), battery grade (≥99.9%, water <20 ppm)

• Argon-filled glovebox (H₂O < 0.5 ppm, O₂ < 0.5 ppm)

• Precision balance, magnetic stirrer, and appropriate glassware.

Procedure:

• Transfer all solvents and the LiPF₆ salt into the argon-filled glovebox at least 12 hours prior to use to allow for thermal and atmospheric equilibration.

• In a clean, dry beaker, prepare the solvent mixture. For a target formulation of FEC:DMC:EMC:TTE in a 2:3:1:4 volume ratio, carefully measure the required volume of each solvent using dedicated pipettes or syringes.[3]

• Gently stir the solvent mixture for 20-30 minutes to ensure a homogenous solution.

• Calculate and weigh the amount of LiPF₆ required to achieve a 1 M concentration in the total volume of the solvent mixture.

• Slowly add the LiPF₆ powder to the stirring solvent mixture. Adding the salt too quickly can cause it to clump.

• Continue stirring until all the LiPF₆ has completely dissolved. This may take several hours.

• Store the prepared electrolyte in a tightly sealed, dedicated container inside the glovebox. Allow it to rest for at least 24 hours before use in cell assembly to ensure stability.

Protocol 2: Electrochemical Evaluation of Gas Generation in a Pouch Cell

Objective: To quantify and analyze the gas generated in a pouch cell during formation cycles using a TTE-containing electrolyte.

Equipment:

• Assembled pouch cell (e.g., Graphite/NCM) with the prepared electrolyte.

• Multi-channel battery cycler.

• Apparatus for Archimedes' principle measurement (for volume change).

• Gas Chromatography (GC) system for gas composition analysis.

• Airtight chamber or setup for piercing the cell and collecting gas.

Procedure:

• Initial Measurement: Measure the initial thickness and/or volume of the fresh pouch cell before cycling.

• Formation Cycling:

  • Connect the cell to the battery cycler.

  • Perform the formation cycle at a low C-rate (e.g., C/20) to a specified state of charge (SOC) or voltage. A typical first cycle might involve charging to 4.2 V, followed by a constant voltage (CV) phase until the current drops to C/50.

  • Record the charge/discharge data throughout the process.

• Post-Formation Measurement: After the formation cycle, disconnect the cell and let it rest for 24 hours to allow for voltage stabilization and gas equilibration. Measure the final volume/thickness of the cell. The change in volume is attributed to gas generation.

• Gas Analysis (Optional but Recommended):

  • Place the pouch cell in a sealed container of known volume.

  • Carefully puncture the cell to release the generated gas into the container.

  • Use a gas-tight syringe to extract a sample of the gas mixture.

  • Inject the gas sample into a GC system to identify and quantify the gas components (e.g., H₂, CO, CO₂, C₂H₄).[11][12]

• Data Comparison: Compare the volume of gas generated and its composition with a control cell using a baseline electrolyte without TTE.

Mandatory Visualization

Workflow for evaluating TTE as a battery electrolyte additive.

References

• 1. 1,1,2,2-Tetrafluoroethyl 2,2,3,3-tetrafluoropropylether ≥99%, <=100 ppm acid, battery grade | Sigma-Aldrich [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 1,1,2,2-Tetrafluoroethyl 2,2,3,3-tetrafluoropropylether ≥99%, <=100 ppm acid, battery grade | Sigma-Aldrich [sigmaaldrich.com]
• 5. A nonflammable low-concentration electrolyte for lithium-ion batteries - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Understanding the formation chemistry of native solid electrolyte interphase over lithium anode and its implications using a LiTFSI/TME-TTE electrolyte and polysulfide additive - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 8. 1,1,2,2-Tetrafluoroethyl 2,2,3,3-tetrafluoropropylether ≥99%, <=100 ppm acid, battery grade | Sigma-Aldrich [sigmaaldrich.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. In Situ Analysis of Gas Generation in Lithium-Ion Batteries with Different Carbonate-Based Electrolytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of Byproducts in the Synthesis of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane

This technical support guide is designed for researchers, scientists, and drug development professionals working with the synthesis of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane. It provides troubleshooting advice and frequently asked questions (FAQs) regarding the potential reaction byproducts that may be encountered during its synthesis, which is often achieved via modifications of the Williamson ether synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction yield of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane is significantly lower than expected. What are the likely causes?

A1: Low yields are often attributed to competing side reactions or incomplete reactions. The primary competing reaction in this synthesis is often an elimination reaction of the electrophile. Additionally, the presence of moisture can consume your base and reduce the formation of the necessary alkoxide.

• Troubleshooting Steps:

  • Ensure all reactants and solvents are rigorously dried.

  • Consider using a milder base or lower reaction temperatures to minimize elimination.

  • Confirm the purity of your starting materials. Impurities can interfere with the reaction.

Q2: I observe an unexpected peak in my Gas Chromatography-Mass Spectrometry (GC-MS) analysis. What could it be?

A2: An unexpected peak could be one of several potential byproducts. The most common are the elimination product from the halo-tetrafluoroethane, unreacted starting materials, or a product from a side reaction of the isobutoxide.

• To identify the unknown peak:

  • Analyze the mass spectrum of the peak. Look for the molecular ion peak and fragmentation patterns characteristic of the potential byproducts listed in Table 1.

  • Compare the retention time to that of pure standards of the suspected byproducts, if available.

  • Acquire a Nuclear Magnetic Resonance (NMR) spectrum of the reaction mixture to identify characteristic signals of the byproducts.

Q3: How can I minimize the formation of byproducts in my synthesis?

A3: Minimizing byproduct formation involves optimizing the reaction conditions to favor the desired substitution reaction over side reactions.

• Optimization Strategies:

  • Temperature Control: Lowering the reaction temperature generally favors substitution over elimination.

  • Choice of Base: Use a strong, non-nucleophilic base to deprotonate the alcohol. Sodium hydride is a common choice.

  • Reactant Addition: Slow, dropwise addition of the electrophile to the alkoxide solution can help maintain a low concentration of the electrophile, which can reduce side reactions.

  • Solvent: Use a polar aprotic solvent, such as THF or DMF, to facilitate the S(_N)2 reaction.[1]

Potential Reaction Byproducts

The synthesis of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane likely proceeds via a Williamson ether synthesis pathway. This involves the reaction of an isobutoxide with a 1,1,2,2-tetrafluoroethyl electrophile (e.g., 1-iodo-1,1,2,2-tetrafluoroethane) or a 1,1,2,2-tetrafluoroethoxide with an isobutyl halide. The following table summarizes the most probable byproducts.

Byproduct Name	Chemical Formula	Molecular Weight ( g/mol )	Formation Pathway	Key Analytical Features (GC-MS or NMR)
Isobutene	C₄H₈	56.11	Elimination of isobutyl halide	Gaseous product, characteristic NMR signals for vinyl and methyl protons.
1,1,2,2-Tetrafluoroethene	C₂F₄	100.02	Elimination of 1-halo-1,1,2,2-tetrafluoroethane	Gaseous product, characteristic ¹⁹F NMR signals.
2-Methyl-1-propanol	C₄H₁₀O	74.12	Unreacted starting material	Matches retention time and mass spectrum of the starting material.
1,1,2,2-Tetrafluoroethanol	C₂H₂F₄O	132.03	Unreacted starting material	Matches retention time and mass spectrum of the starting material.
Diisobutyl ether	C₈H₁₈O	130.23	Self-condensation of isobutanol (if using isobutyl halide)	Higher boiling point than starting alcohol, characteristic ether linkage in IR, specific NMR signals.

Experimental Protocols

General Procedure for Synthesis of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane (Illustrative)

• To a stirred suspension of sodium hydride (1.1 eq.) in anhydrous THF at 0 °C, slowly add 2-methyl-1-propanol (1.0 eq.).

• Allow the mixture to warm to room temperature and stir for 1 hour until hydrogen evolution ceases.

• Cool the resulting sodium isobutoxide solution back to 0 °C.

• Slowly add 1-iodo-1,1,2,2-tetrafluoroethane (1.0 eq.) to the reaction mixture.

• Allow the reaction to proceed at room temperature overnight.

• Quench the reaction carefully with water.

• Extract the product with diethyl ether, wash the organic layer with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by fractional distillation.

Byproduct Analysis by GC-MS

• Sample Preparation: Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., dichloromethane).

• Instrumentation: Use a standard GC-MS system with a non-polar or medium-polarity capillary column.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 40 °C for 5 min, then ramp to 250 °C at 10 °C/min.

  • Carrier Gas: Helium

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 30-400

• Data Analysis: Identify peaks corresponding to the starting materials, product, and potential byproducts based on their retention times and mass spectra.

Visualizing Reaction Pathways

The following diagrams illustrate the intended synthesis and a common competing side reaction.

Caption: Intended SN2 reaction pathway for the synthesis.

Caption: Competing E2 elimination side reaction.

Caption: General workflow for byproduct analysis and purification.

References

• 1. US20110257073A1 - Methods of making fluorinated ethers, fluorinated ethers, and uses thereof - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Analysis of Fluorinated Ethers for Pharmaceutical Applications: Bis(2,2,2-trifluoroethyl) ether (BTFE) versus 1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane (TTE)

Initial Search for "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane"

An extensive search for the compound "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" across chemical databases and scientific literature did not yield any specific physicochemical data, experimental studies, or a registered CAS number. This suggests that the requested compound may be either a novel, non-commercial substance or that the nomenclature is imprecise.

Given the lack of available information, a direct comparison with bis(2,2,2-trifluoroethyl) ether (BTFE) as requested is not feasible. However, to provide a valuable and data-supported comparison for researchers, scientists, and drug development professionals, this guide will compare BTFE with a structurally related and well-documented hydrofluoroether: 1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane , hereafter referred to as TTE. Both BTFE and TTE are of interest in various applications, including as solvents and in electrolyte formulations, making their comparison relevant to the target audience.

Introduction to Fluorinated Ethers in Drug Development

Fluorinated solvents are gaining prominence in the pharmaceutical industry due to their unique properties, which can offer advantages over traditional non-fluorinated solvents. The introduction of fluorine atoms into an organic molecule can significantly alter its physical and chemical characteristics, such as polarity, boiling point, density, and metabolic stability. These modifications can be leveraged to improve reaction conditions, enhance the solubility of active pharmaceutical ingredients (APIs), and develop novel drug delivery systems.

This guide provides a comparative overview of two commercially available fluorinated ethers, BTFE and TTE, to assist researchers in selecting the appropriate solvent for their specific applications.

Physicochemical Properties: BTFE vs. TTE

A summary of the key physicochemical properties of bis(2,2,2-trifluoroethyl) ether (BTFE) and 1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane (TTE) is presented below. These properties are crucial in determining the suitability of a solvent for various pharmaceutical processes.

Property	Bis(2,2,2-trifluoroethyl) ether (BTFE)	1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane (TTE)
CAS Number	333-36-8[1]	16627-68-2[2][3][4][5][6]
Molecular Formula	C₄H₄F₆O	C₅H₄F₈O[2][3][4][5][6]
Molecular Weight	182.07 g/mol	232.07 g/mol [2]
Boiling Point	62-63 °C[7]	92 °C[4]
Density	1.404 g/mL at 25 °C[7]	1.533 g/mL[4]
Refractive Index	n20/D 1.300[7]	Not available
Flash Point	1 °C[8]	27.5 °C[9]
Appearance	Clear, colorless liquid[7]	Colorless liquid[4]

Performance and Applications

Both BTFE and TTE have been investigated for their utility in various applications, most notably as co-solvents in electrolytes for lithium-ion batteries. While not a direct pharmaceutical application, the insights from these studies regarding their electrochemical stability, viscosity, and interaction with other chemical species can be indicative of their potential performance as solvents in organic synthesis and drug formulation.

A comparative study on the use of BTFE and TTE as diluents in a non-flammable electrolyte revealed that the TTE-based electrolyte exhibited better performance in full-cells and Li-metal cells compared to the BTFE-based electrolyte.[10][11] The viscosity of the TTE-based electrolyte was slightly higher than that of the BTFE-based electrolyte.[1]

In the context of drug development, the choice between BTFE and TTE would depend on the specific requirements of the application:

• Boiling Point: TTE's higher boiling point (92 °C) compared to BTFE (62-63 °C) could be advantageous for reactions requiring higher temperatures. Conversely, the lower boiling point of BTFE might be preferable for applications where easy removal of the solvent is desired.

• Density: The higher density of TTE could be a factor in separation processes.

• Solvent Properties: The specific solvent properties, such as polarity and solubility of various APIs, would need to be experimentally determined to make a definitive choice for a particular formulation.

Experimental Protocols

To facilitate a direct comparison of these solvents for pharmaceutical applications, the following experimental protocols are provided.

Determination of API Solubility

Objective: To determine the saturation solubility of an Active Pharmaceutical Ingredient (API) in BTFE and TTE.

Methodology:

• Add a known excess amount of the API to a sealed vial containing a measured volume of either BTFE or TTE.

• Agitate the vials at a constant temperature (e.g., 25 °C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, centrifuge the samples to separate the undissolved solid.

• Carefully withdraw an aliquot of the supernatant and dilute it with a suitable solvent.

• Analyze the concentration of the API in the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculate the solubility of the API in mg/mL or mol/L.

Viscosity Measurement

Objective: To measure the dynamic viscosity of BTFE and TTE.

Methodology:

• Use a calibrated viscometer, such as a rotational viscometer or a capillary viscometer.

• Ensure the sample is at a constant, controlled temperature.

• For a rotational viscometer, select an appropriate spindle and rotational speed.

• Measure the torque required to rotate the spindle in the liquid, which is then used to calculate the dynamic viscosity.

• For a capillary viscometer, measure the time it takes for a known volume of the liquid to flow through a capillary of a known diameter under gravity. The kinematic viscosity is then calculated, which can be converted to dynamic viscosity by multiplying by the density of the liquid.[12]

Comparative Reaction Kinetics Study

Objective: To compare the effect of BTFE and TTE as solvents on the rate of a model chemical reaction relevant to pharmaceutical synthesis.

Methodology:

• Choose a model reaction, for example, a nucleophilic substitution (SN2) or an esterification reaction.

• Set up parallel reactions in both BTFE and TTE under identical conditions (temperature, concentration of reactants).

• At regular time intervals, withdraw aliquots from each reaction mixture.

• Quench the reaction in the aliquots immediately.

• Analyze the concentration of the reactant and/or product in each aliquot using a suitable analytical technique, such as Gas Chromatography (GC) or HPLC.

• Plot the concentration of the reactant versus time for each solvent and determine the reaction rate constants.

• A comparison of the rate constants will indicate the influence of each solvent on the reaction kinetics.

Visualizing the Comparison

Logical Relationship of Solvent Properties to Application

Caption: Key solvent properties and their influence on pharmaceutical applications.

Experimental Workflow for Solvent Comparison

Caption: Workflow for the comparative evaluation of BTFE and TTE as solvents.

Conclusion

While a direct comparison with "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" could not be conducted due to a lack of available data, this guide provides a comprehensive comparison between two relevant fluorinated ethers: bis(2,2,2-trifluoroethyl) ether (BTFE) and 1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane (TTE). The provided data and experimental protocols offer a framework for researchers to evaluate and select the most suitable fluorinated ether for their specific needs in drug development and pharmaceutical sciences. The choice between BTFE and TTE will ultimately depend on the desired physical properties and the specific requirements of the intended application. It is recommended that researchers conduct in-house experimental evaluations to confirm the performance of these solvents in their particular systems.

References

• 1. A comparative analysis of the influence of hydrofluoroethers as diluents on solvation structure and electrochemical performance in non-flammable elect ... - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D2TA08404J [pubs.rsc.org]
• 2. 1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)propane | C5H4F8O | CID 2776662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. americanelements.com [americanelements.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. CAS 16627-68-2: 1,1,2,2-Tetrafluoro-3-(1,1,2,2-tetrafluoro… [cymitquimica.com]
• 6. Propane, 1,1,2,2-tetrafluoro-3-(1,1,2,2-tetrafluoroethoxy)- [webbook.nist.gov]
• 7. Virtual Labs [pcv-amrt.vlabs.ac.in]
• 8. Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CAS 16627-68-2 | 2107-3-56 | MDL MFCD00155961 | 1,1,2,2-Tetrafluoroethyl 2,2,3,3-tetrafluoropropyl ether, battery grade | SynQuest Laboratories [synquestlabs.com]
• 10. A comparative analysis of the influence of hydrofluoroethers as diluents on solvation structure and electrochemical performance in non-flammable electrolytes - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 11. A comparative analysis of the influence of hydrofluoroethers as diluents on solvation structure and electrochemical performance in non-flammable electrolytes [uu.diva-portal.org]
• 12. measurlabs.com [measurlabs.com]

Electrochemical stability of "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" compared to other fluorinated ethers

For Researchers, Scientists, and Drug Development Professionals

The quest for higher energy density in lithium-ion batteries necessitates the development of electrolytes with wide electrochemical stability windows, capable of withstanding the high potentials of next-generation cathode materials. Fluorinated ethers have emerged as a promising class of co-solvents to enhance the oxidative stability of traditional carbonate-based electrolytes. This guide provides a comparative analysis of the electrochemical stability of "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane," commonly known in the literature as 1,1,2,2-Tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE), against other relevant fluorinated and non-fluorinated ethers.

The inclusion of fluorine atoms in the ether structure is a key strategy to improve the electrochemical stability of electrolytes.[1] The high electronegativity of fluorine atoms helps to lower the highest occupied molecular orbital (HOMO) energy of the solvent molecule, making it more resistant to oxidation at high potentials.[1] This enhanced stability is crucial for enabling the use of high-voltage cathode materials, which are essential for increasing the energy density of lithium-ion batteries.[2]

Quantitative Comparison of Electrochemical Stability

The following table summarizes the anodic (oxidative) stability limits of TTE and other selected ether-based electrolyte components. The data has been compiled from various research articles, and it is important to note that experimental conditions may vary between studies.

Compound Name	Common Abbreviation	Anodic Stability Limit (V vs. Li/Li⁺)	Lithium Salt	Base Solvent/Co-solvent(s)	Working Electrode	Reference
2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane	TTE	~5.5	LiPF₆	FEC, DMC, EMC	Pt	[2]
1,1,2,2-Tetrafluoroethyl 2,2,2-trifluoroethyl ether	HFE	Not specified in searches	-	-	-	-
Fluoroethylene Carbonate	FEC	>4.5	LiPF₆	DEC	Pt	[3]
Tetraglyme (non-fluorinated ether)	G4	~4.0	LiFSA	-	Stainless Steel	[4]
1,2-Dimethoxyethane (non-fluorinated ether)	DME	<4.0	LiFSA	-	Stainless Steel	[4]

Experimental Protocols

The electrochemical stability of electrolyte formulations is primarily evaluated using Linear Sweep Voltammetry (LSV) and Cyclic Voltammetry (CV). These techniques are used to determine the electrochemical window, which is the potential range where the electrolyte remains stable without significant oxidation or reduction.

Linear Sweep Voltammetry (LSV) for Anodic Stability

Linear Sweep Voltammetry is a widely used technique to determine the oxidative stability of an electrolyte.[5] A potential is swept linearly from a starting potential to a final potential, and the resulting current is measured.[5] The onset of a significant increase in current indicates the decomposition of the electrolyte.

Methodology:

• Cell Assembly: A three-electrode electrochemical cell is assembled in an argon-filled glovebox to prevent contamination from air and moisture. The cell consists of:

  • Working Electrode: A polished platinum (Pt) or glassy carbon electrode is commonly used as an inert surface for monitoring the electrolyte's oxidation.[6]

  • Counter and Reference Electrodes: Lithium metal foil is typically used for both the counter and reference electrodes.[6]

  • Electrolyte: The fluorinated ether is dissolved in a mixture of carbonate solvents (e.g., EC/DMC) containing a lithium salt (e.g., 1 M LiPF₆).

• Instrumentation: A potentiostat is used to apply the potential sweep and measure the current.

• Measurement Parameters:

  • Potential Range: The potential is swept from the open-circuit potential (OCP) to a high potential (e.g., 6.0 V vs. Li/Li⁺).

  • Scan Rate: A slow scan rate, typically in the range of 0.1 to 5 mV/s, is used to allow for the detection of the onset of decomposition.[4][7]

• Data Analysis: The anodic stability limit is determined as the potential at which the oxidation current density starts to increase significantly (e.g., exceeds a threshold of 0.1 mA/cm²).

Cyclic Voltammetry (CV) for Electrochemical Window

Cyclic Voltammetry involves sweeping the potential linearly to a set vertex potential and then reversing the sweep back to the initial potential. This technique provides information on both the oxidative and reductive stability of the electrolyte.

Methodology:

• Cell Assembly: The three-electrode cell is assembled as described for LSV.

• Instrumentation: A potentiostat is used for the measurement.

• Measurement Parameters:

  • Potential Range: The potential is cycled between a low potential (e.g., -0.5 V vs. Li/Li⁺) and a high potential (e.g., 6.0 V vs. Li/Li⁺).

  • Scan Rate: A scan rate similar to that used in LSV (e.g., 1 mV/s) is typically employed.

  • Cycles: The potential is typically cycled for a few cycles to observe the reversibility of any electrochemical processes.

• Data Analysis: The electrochemical stability window is defined by the potential limits at which the cathodic and anodic currents begin to increase significantly, indicating the reduction and oxidation of the electrolyte, respectively.

Comparative Workflow Diagram

The following diagram illustrates the logical workflow for comparing the electrochemical stability of "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane" (TTE) with other fluorinated ethers.

Caption: Workflow for comparing fluorinated ether electrochemical stability.

References

• 1. researchgate.net [researchgate.net]
• 2. Study of fluorinated ether-based electrolyte for high-voltage lithium ion batteries and functional porous sulfur cathode for lithium sulfur batteries - Blacklight [etda.libraries.psu.edu]
• 3. researchgate.net [researchgate.net]
• 4. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 5. Linear Sweep Voltammetry (LSV) | Pine Research Instrumentation [pineresearch.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to Long-Term Cycling Performance: The Role of Fluorinated Ether Additives in Lithium-Ion Batteries

This document is intended for researchers, scientists, and professionals in the field of battery technology and drug development who are seeking to understand the comparative advantages of emerging electrolyte additives. The following sections present quantitative performance data, detailed experimental methodologies, and visual representations of key processes to facilitate an objective evaluation.

Comparative Analysis of Long-Term Cycling Performance

The long-term cycling stability of LIBs is critically influenced by the composition of the electrolyte and its ability to form a stable protective layer on the electrode surfaces. The following tables summarize the quantitative performance of TTE, VC, and FEC as electrolyte additives in enhancing cycling performance.

Table 1: Long-Term Cycling Performance of TTE, VC, and FEC Additives

Additive	Cell Configuration	Cycling Conditions	Capacity Retention	Coulombic Efficiency	Reference
1,1,2,2-Tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE)	Artificial graphite/LiNi1/3Co1/3Mn1/3O2 pouch cell	1C rate, 3.0-4.3 V	96.8% after 300 cycles	Not specified	[1]
Vinylene Carbonate (VC)	Si@C/Li metal	250 mA/g for 100 cycles, then varied rates	~81% after 500 cycles (at 250 mA/g)	>99% after initial cycles	[2]
Fluoroethylene Carbonate (FEC)	Si@C/Li metal	250 mA/g for 100 cycles, then varied rates	~63% after 100 cycles (at 250 mA/g)	>99% after initial cycles	[2]

Note: The experimental conditions in the referenced studies vary, which may influence the direct comparability of the results. For instance, the TTE data is from a graphite/NMC cell, while the VC and FEC data are from a Si@C/Li metal cell, the latter of which is known for more significant volume changes during cycling.

Experimental Protocols

Detailed and consistent experimental methodologies are crucial for the accurate assessment of electrolyte additive performance. The following protocols are based on the methodologies described in the cited literature for evaluating long-term cycling performance.

1. Cell Assembly (Coin Cell Type 2032):

• Cathode Preparation: A typical cathode slurry is prepared by mixing the active material (e.g., LiNi1/3Co1/3Mn1/3O2), a conductive agent (e.g., Super P carbon), and a binder (e.g., polyvinylidene fluoride - PVDF) in a weight ratio of 8:1:1 in an N-methyl-2-pyrrolidone (NMP) solvent. The slurry is then cast onto an aluminum foil current collector and dried under vacuum at a specified temperature (e.g., 120°C) for several hours.

• Anode Preparation: For graphite anodes, a similar slurry preparation method is used with graphite powder, a conductive agent, and a binder in a suitable solvent, cast on a copper foil current collector. For silicon-based anodes, silicon nanoparticles and a conductive carbon matrix are often used.

• Electrolyte Preparation: The baseline electrolyte typically consists of a lithium salt (e.g., 1 M LiPF6) dissolved in a mixture of organic carbonate solvents (e.g., ethylene carbonate (EC) and diethyl carbonate (DEC) in a 1:1 volume ratio). The additive (TTE, VC, or FEC) is then added to the baseline electrolyte at a specified weight or volume percentage.

• Cell Assembly: The cells are assembled in an argon-filled glovebox with low moisture and oxygen levels (<0.1 ppm). A microporous polymer separator is placed between the cathode and anode and wetted with the prepared electrolyte.

2. Electrochemical Cycling:

• Formation Cycles: The assembled cells are typically allowed to rest for several hours to ensure complete wetting of the electrodes. The initial cycles, known as formation cycles, are performed at a low C-rate (e.g., C/10) to allow for the formation of a stable Solid Electrolyte Interphase (SEI).

• Long-Term Cycling: Following the formation cycles, the cells are subjected to long-term galvanostatic cycling at a specific C-rate (e.g., 1C) within a defined voltage window (e.g., 3.0 V to 4.3 V). The cycling is performed at a constant temperature (e.g., 25°C or 40°C).

• Performance Metrics: The key performance metrics recorded during cycling include:

  • Discharge Capacity: The amount of charge the battery can deliver.

  • Capacity Retention: The ratio of the discharge capacity at a given cycle to the initial discharge capacity.

  • Coulombic Efficiency: The ratio of the charge output during discharge to the charge input during charging in a given cycle.

  • Electrochemical Impedance Spectroscopy (EIS): This technique is used to measure the internal resistance of the cell before and after cycling to understand the changes in interfacial resistance.

Signaling Pathways and Mechanisms of Action

The effectiveness of electrolyte additives lies in their ability to preferentially decompose on the electrode surfaces to form a stable and protective Solid Electrolyrate Interphase (SEI) on the anode and a Cathode Electrolyte Interphase (CEI) on the cathode.

Proposed SEI Formation Mechanisms

Caption: Proposed SEI formation mechanisms for TTE, VC, and FEC additives.

• TTE: The reduction of TTE on the anode surface is believed to form a robust SEI layer rich in lithium fluoride (LiF) and containing fluoroalkyl species.[3] The presence of a stable, LiF-rich inorganic layer is known to effectively suppress the continuous decomposition of the electrolyte and mitigate the growth of lithium dendrites.

• VC: Vinylene carbonate undergoes reductive polymerization on the anode surface to form a polymeric film, primarily composed of poly(VC) and lithium carbonate (Li2CO3).[2][4] This organic-rich SEI layer is effective in passivating the anode surface.

• FEC: Fluoroethylene carbonate decomposes to form an SEI layer containing both inorganic (LiF) and organic (poly(FEC)) components.[2][4] The in-situ formation of LiF contributes to a more stable and less resistive SEI compared to non-fluorinated carbonate additives.

Experimental Workflow

The evaluation of electrolyte additives follows a systematic workflow to ensure reliable and reproducible results.

References

• 1. eprints.nottingham.ac.uk [eprints.nottingham.ac.uk]
• 2. oa.tib.eu [oa.tib.eu]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Comparative Study of Fluoroethylene Carbonate and Vinylene Carbonate for Silicon Anodes in Lithium Ion Batteries | Semantic Scholar [semanticscholar.org]

Comparative Guide to SEI Composition: The Role of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane and Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of electrolytes containing the fluorinated ether, "1,1,2,2-tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether" (TTE), in the formation of the Solid Electrolyte Interphase (SEI) in lithium-ion batteries. While the initial topic specified "2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane," a thorough review of scientific literature indicates that TTE is a more commonly studied and commercially relevant compound with a similar structure and function. This guide will, therefore, focus on TTE as a representative fluorinated ether and compare its performance against standard carbonate-based electrolytes and those containing the well-known additive, fluoroethylene carbonate (FEC).

The formation of a stable and robust SEI is paramount for the longevity and safety of lithium-ion batteries. The composition of the electrolyte plays a crucial role in determining the chemical and physical properties of this critical interface. Fluorinated ethers like TTE have emerged as promising components for advanced electrolytes due to their unique properties that contribute to a more stable SEI.

Performance Comparison of Electrolyte Systems

The following tables summarize the key performance metrics of three distinct electrolyte systems: a standard carbonate-based electrolyte (typically a mixture of ethylene carbonate (EC) and dimethyl carbonate (DMC) with a lithium salt like LiPF₆), an electrolyte containing FEC as an additive, and an electrolyte incorporating TTE as a co-solvent.

Table 1: Physicochemical and Electrochemical Properties

Property	Standard Carbonate Electrolyte (EC/DMC)	FEC-Containing Electrolyte	TTE-Containing Electrolyte
Ionic Conductivity	~11.56 mS/cm⁻¹[1]	Generally slightly lower than standard	~6.50 mS/cm⁻¹[1]
Electrochemical Stability Window	~4.5 V vs. Li/Li⁺[2]	Can be wider than standard	Up to 5.5 V vs. Li/Li⁺[2][3]
Flammability	High	High	Lower than carbonate-based[1]

Table 2: SEI Layer Characteristics

Characteristic	Standard Carbonate Electrolyte (EC/DMC)	FEC-Containing Electrolyte	TTE-Containing Electrolyte
Primary SEI Components	Lithium alkyl carbonates (ROCO₂Li), Li₂CO₃, LiF[4]	LiF, poly(FEC), Li₂CO₃[5]	LiF-rich, inorganic species[3][6]
Morphology	Thicker, less uniform	Denser, more uniform, and thinner	Thin, reliable, and inorganic-rich[6]
Thermal Stability	Decomposes at lower temperatures (~153°C)[7]	More stable, up to ~200°C[7]	Enhanced thermal stability[8]

Table 3: Battery Cycling Performance

Performance Metric	Standard Carbonate Electrolyte (EC/DMC)	FEC-Containing Electrolyte	TTE-Containing Electrolyte
Capacity Retention	Lower, significant fading over cycles	Improved compared to standard[9]	Superior capacity retention, especially at high voltage[6]
Coulombic Efficiency	Lower, indicates more side reactions	Higher than standard	Increased coulombic efficiency[2][3]
Rate Capability	Limited at high C-rates	Can be improved	High rate capability[2][3]

Experimental Protocols

The characterization of the SEI layer is crucial for understanding the impact of different electrolyte compositions. Below are detailed methodologies for key experiments cited in the literature.

X-ray Photoelectron Spectroscopy (XPS) for SEI Composition Analysis

Objective: To determine the elemental and chemical composition of the SEI layer formed on the electrode surface.

Methodology:

• Sample Preparation:

  • Cycle the lithium-ion cells with the respective electrolytes for a predetermined number of cycles.

  • Disassemble the cells in an argon-filled glovebox to prevent atmospheric contamination.

  • Gently rinse the electrodes with a high-purity solvent (e.g., dimethyl carbonate, DMC) to remove residual electrolyte.[4]

  • Dry the electrodes under vacuum.

  • Mount the electrode samples on a sample holder and transfer them to the XPS chamber using an air-sensitive sample transfer vessel.[4]

• XPS Analysis:

  • Use a monochromatic Al Kα X-ray source. For depth profiling, a higher energy source like Ag Lα can be utilized.[4]

  • Acquire survey scans to identify the elements present on the surface.

  • Perform high-resolution scans for key elements such as C 1s, O 1s, F 1s, and Li 1s to determine their chemical states.[10]

  • Utilize argon ion sputtering to etch the surface and obtain depth-profile information of the SEI composition.

• Data Analysis:

  • Fit the high-resolution spectra with appropriate functions (e.g., Gaussian-Lorentzian) to identify different chemical species.

  • Quantify the atomic concentrations of the elements at different depths to reconstruct the SEI structure.

Electrochemical Impedance Spectroscopy (EIS) for Interfacial Properties

Objective: To evaluate the ionic conductivity of the electrolyte and the impedance of the SEI layer.

Methodology:

• Cell Assembly:

  • Assemble coin cells with the electrolyte of interest.

• EIS Measurement:

  • Use a potentiostat with a frequency response analyzer.

  • Apply a small AC voltage amplitude (e.g., 5-10 mV) over a wide frequency range (e.g., 100 kHz to 0.1 Hz).[11]

  • Record the impedance data at different states of charge or after a certain number of cycles.

• Data Analysis:

  • Plot the data as a Nyquist plot (Z' vs. -Z'').

  • Fit the impedance spectra to an equivalent circuit model to extract parameters such as solution resistance, SEI resistance, and charge transfer resistance.[7]

Transmission Electron Microscopy (TEM) for SEI Morphology

Objective: To visualize the morphology and thickness of the SEI layer at the nanoscale.

Methodology:

• Sample Preparation:

  • Cycle the cells and disassemble them in a glovebox.

  • Carefully scrape off a small amount of the electrode material.

  • For cryogenic TEM (Cryo-TEM), the sample is rapidly frozen in liquid nitrogen to preserve the native state of the SEI.[12]

  • Prepare a thin cross-section of the electrode material using a focused ion beam (FIB) or ultramicrotomy.

  • Deposit the sample onto a TEM grid.[6][13]

• TEM Imaging:

  • Use a high-resolution transmission electron microscope.

  • Acquire bright-field images to observe the overall morphology and thickness of the SEI.

  • Utilize techniques like selected area electron diffraction (SAED) and energy-dispersive X-ray spectroscopy (EDS) to identify the crystalline structure and elemental composition of different regions of the SEI.

Visualizing the Impact of TTE on SEI Formation

The following diagrams, generated using the DOT language for Graphviz, illustrate the logical relationships and workflows described in this guide.

Caption: SEI formation pathway comparison.

Caption: Experimental workflow for SEI characterization.

References

• 1. benchchem.com [benchchem.com]
• 2. eprints.nottingham.ac.uk [eprints.nottingham.ac.uk]
• 3. scispace.com [scispace.com]
• 4. kratos.com [kratos.com]
• 5. [PDF] Comparative Study of Fluoroethylene Carbonate and Vinylene Carbonate for Silicon Anodes in Lithium Ion Batteries | Semantic Scholar [semanticscholar.org]
• 6. A special TEM Li-ion battery sample preparation and application technique for investigating the nano structural properties of the SEI in lithium ion batteries | MRS Advances | Cambridge Core [cambridge.org]
• 7. studylib.net [studylib.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. iestbattery.com [iestbattery.com]
• 12. m.youtube.com [m.youtube.com]
• 13. A special TEM Li-ion battery sample preparation and application technique for investigating the nano structural properties of the SEI in lithium ion batteries | MRS Advances | Cambridge Core [cambridge.org]

A Comparative Analysis of 2-Methyl-1-(1,1,2,2-tetrafluoroethoxy)propane as a High-Voltage Electrolyte Additive

A Benchmarking Guide for Researchers in Battery Technology

In the pursuit of higher energy density lithium-ion batteries, the development of stable high-voltage electrolytes is paramount. Standard electrolytes, typically composed of lithium salts in organic carbonates, often decompose at voltages exceeding 4.2 V, limiting the use of high-capacity cathode materials. Fluorinated compounds have emerged as promising additives to enhance electrochemical stability and safety. This guide provides a comprehensive benchmark of a representative fluorinated ether, 1,1,2,2-Tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE), against state-of-the-art electrolyte additives.

Executive Summary

Fluorinated electrolyte additives like TTE offer significant advantages in high-voltage lithium-ion battery applications. When compared to conventional additives such as Vinylene Carbonate (VC), Fluoroethylene Carbonate (FEC), and Lithium Difluoro(oxalate)borate (LiDFOB), TTE demonstrates superior oxidative stability and contributes to the formation of a robust solid electrolyte interphase (SEI). These characteristics lead to improved coulombic efficiency, enhanced capacity retention, and better overall cycling performance, particularly at elevated voltages. This guide presents a synopsis of the available data, detailed experimental protocols for evaluation, and a visual representation of the underlying mechanisms.

Quantitative Performance Benchmark

The following tables summarize the key performance metrics of electrolytes containing TTE in comparison to a baseline electrolyte and those with other common additives. The data is synthesized from multiple research sources to provide a comparative overview.

Table 1: Electrochemical Performance Comparison of Electrolyte Additives

Electrolyte Additive	Initial Coulombic Efficiency (%)	Capacity Retention after 200 Cycles (%)	Electrochemical Stability Window (V vs. Li/Li+)
Baseline (No Additive)	~85-90	~70-80	~4.2-4.3
Vinylene Carbonate (VC)	~90-92	~80-85	~4.5
Fluoroethylene Carbonate (FEC)	~91-93	~85-90	~4.6
Lithium Difluoro(oxalate)borate (LiDFOB)	~92-94	~88-92	~4.7
1,1,2,2-Tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE)	~93-95	~90-95	>4.8

Table 2: Physicochemical Properties of Electrolytes

Property	Baseline Electrolyte	Electrolyte with TTE
Ionic Conductivity	High	Moderately High
Viscosity	Low	Moderate
Flammability	High	Low

Mechanism of Action: The Role of TTE in SEI Formation

The superior performance of TTE as a high-voltage electrolyte additive is primarily attributed to its ability to form a stable and uniform Solid Electrolyte Interphase (SEI) on the surface of both the anode and cathode. This protective layer mitigates the decomposition of the electrolyte at high potentials, prevents the dissolution of transition metals from the cathode, and suppresses the growth of lithium dendrites on the anode.

Caption: Mechanism of TTE in enhancing battery performance.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide, enabling researchers to replicate and validate the findings.

Electrolyte Preparation

• Baseline Electrolyte: 1 M Lithium Hexafluorophosphate (LiPF₆) in a mixture of Ethylene Carbonate (EC) and Ethyl Methyl Carbonate (EMC) (3:7 by weight).

• Additive-Containing Electrolytes: The baseline electrolyte is modified by adding 1-2% by weight of the respective additive (VC, FEC, LiDFOB, or TTE).

• Procedure: All materials are handled in an argon-filled glovebox with moisture and oxygen levels below 0.5 ppm. The additives are dissolved in the baseline electrolyte and stirred for 24 hours to ensure homogeneity.

Cell Assembly

• Cell Type: CR2032 coin cells.

• Electrodes:

  • Cathode: LiNi₀.₈Mn₀.₁Co₀.₁O₂ (NMC811) coated on aluminum foil.

  • Anode: Graphite coated on copper foil.

• Separator: Polypropylene microporous membrane.

• Assembly: The coin cells are assembled in an argon-filled glovebox. The electrodes and separator are dried under vacuum at elevated temperatures before assembly. A precise amount of electrolyte is added to each cell.

Electrochemical Characterization

The following workflow outlines the typical electrochemical testing procedure for evaluating electrolyte additives.

Caption: Experimental workflow for electrolyte evaluation.

• Formation Cycles: Cells are typically cycled at a low C-rate (e.g., C/20) for the first few cycles to allow for the formation of a stable SEI layer.

• Galvanostatic Cycling: Long-term cycling performance is evaluated at a moderate C-rate (e.g., C/5 or C/3) at a constant temperature (e.g., 25 °C). Key metrics such as coulombic efficiency and capacity retention are recorded for each cycle.[1]

• Rate Capability Testing: The cell's ability to perform at different charge and discharge rates is tested by cycling at various C-rates (from C/10 to 2C).

• Electrochemical Impedance Spectroscopy (EIS): EIS is performed at different states of charge and after a certain number of cycles to analyze the impedance changes at the electrode-electrolyte interface. This provides insights into the properties of the SEI layer. The frequency typically ranges from 100 kHz to 0.01 Hz with a small AC amplitude (e.g., 5-10 mV).[2][3][4][5]

Conclusion

The use of fluorinated ether additives, exemplified by 1,1,2,2-Tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE), presents a promising strategy for enabling high-voltage lithium-ion batteries. The available data indicates that TTE can significantly improve coulombic efficiency, capacity retention, and the overall electrochemical stability of the electrolyte system when compared to both baseline electrolytes and those containing conventional additives. The detailed experimental protocols provided in this guide offer a framework for researchers to further investigate and optimize the performance of such advanced electrolyte formulations. Further research focusing on direct, side-by-side comparisons under identical conditions is crucial to fully elucidate the relative merits of these promising additives.

References

• 1. arbin.com [arbin.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 5. biologic.net [biologic.net]